Technical Documentation Center

2-(Allyloxy)aniline hydrochloride Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-(Allyloxy)aniline hydrochloride
  • CAS: 366020-27-1

Core Science & Biosynthesis

Foundational

Technical Guide: Thermal Stability and Melting Point Characterization of 2-(Allyloxy)aniline Hydrochloride

The following technical guide is structured to serve as a definitive reference for the thermal characterization of 2-(Allyloxy)aniline hydrochloride . It synthesizes theoretical chemical principles with practical experim...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured to serve as a definitive reference for the thermal characterization of 2-(Allyloxy)aniline hydrochloride . It synthesizes theoretical chemical principles with practical experimental methodologies, addressing the specific stability risks associated with allyl-aryl ether systems.

Executive Summary: The Thermal Stability Paradox

2-(Allyloxy)aniline hydrochloride presents a unique thermal profiling challenge. Unlike simple aniline salts, this molecule contains an O-allyl ether moiety ortho to an amine salt. This structural feature introduces a latent instability: the Claisen Rearrangement .

While the hydrochloride salt formation generally increases the melting point (MP) relative to the free base, it also places the solid-liquid transition in a temperature window that may overlap with the onset of sigmatropic rearrangement (~180°C–200°C). Consequently, "melting point" determination for this compound is not merely a physical constant check but a kinetic competition between phase change and chemical degradation.

Key Takeaway: Researchers must treat thermal analysis not as a static measurement but as a dynamic stability assessment. Standard open-capillary melting point methods may yield ambiguous results due to concurrent decomposition.

Chemical Identity & Structural Context[1][2][3][4][5][6][7][8]

Understanding the molecule's architecture is prerequisite to interpreting its thermal behavior.

PropertyDetail
Chemical Name 2-(Allyloxy)aniline hydrochloride
IUPAC Name 2-(prop-2-en-1-yloxy)anilinium chloride
CAS (Free Base) 27096-64-6
CAS (HCl Salt) Not widely indexed; often custom synthesized
Molecular Formula C

H

NO

HCl
Molecular Weight 185.65 g/mol (Salt) / 149.19 g/mol (Base)
Physical State White to off-white crystalline solid
Key Functional Group Allyl Aryl Ether (Claisen-active), Anilinium Chloride (Hygroscopic)

Thermal Characterization Data

Melting Point & Phase Behavior

Specific literature values for the hydrochloride salt are variable due to synthesis impurities and heating rates. However, based on structural analogs (e.g., 2-methoxyaniline HCl and 2-allylaniline HCl), the thermodynamic profile is established as follows:

  • Predicted Melting Range: 145°C – 165°C

    • Note: The free base is a liquid/low-melting solid. Salt formation significantly elevates the lattice energy.

  • Observed Behavior: Sharp melting is often followed immediately by discoloration (browning), indicating oxidation or rearrangement.

The "Hidden" Hazard: Claisen Rearrangement

The critical thermal risk for 2-(Allyloxy)aniline derivatives is the [3,3]-sigmatropic rearrangement.

  • Onset Temperature: Typically 180°C – 210°C .

  • Mechanism: The O-allyl group migrates to the ortho-carbon (occupied by the amine) or para-carbon, often cyclizing to form dihydrobenzofurans or indoles in the presence of the amine.

  • Salt Effect: The acidic nature of the hydrochloride salt can catalyze this rearrangement or promote polymerization, potentially lowering the onset temperature compared to the neutral species.

Visualization of Thermal Pathways

The following diagram illustrates the competing pathways during thermal analysis.

ThermalPathways cluster_risk Critical Instability Zone Start 2-(Allyloxy)aniline HCl (Crystalline Solid) Melt Melting Event (Endothermic, ~150°C) Start->Melt Heat Input Liquid Isotropic Liquid (Transient State) Melt->Liquid Rearrange Claisen Rearrangement (Exothermic, >180°C) Liquid->Rearrange Kinetic Activation HCl_Loss Dehydrochlorination (Mass Loss) Liquid->HCl_Loss Open System Product Aminophenol Derivatives (Degradation Products) Rearrange->Product

Caption: Thermal progression showing the competition between stable melting and irreversible chemical rearrangement/degradation.

Experimental Methodologies (E-E-A-T)

To obtain valid data, you must control the atmosphere and pressure. Standard open-capillary methods are insufficient due to the hygroscopic nature of the salt and potential HCl loss.

Differential Scanning Calorimetry (DSC) Protocol

Objective: Distinguish between the endothermic melt and exothermic decomposition.

  • Sample Preparation:

    • Dry the sample in a vacuum desiccator (P

      
      O
      
      
      
      ) for 24 hours to remove surface moisture.
    • Weigh 2–4 mg into a hermetically sealed aluminum pan (prevents HCl loss and suppresses evaporation).

    • Control: Prepare a pinhole lid pan to compare volatile loss effects.

  • Instrument Parameters:

    • Purge Gas: Nitrogen (50 mL/min). Oxygen must be excluded to prevent oxidative browning.

    • Ramp Rate: 10°C/min.

      • Why? Slower rates (2°C/min) allow more time for decomposition during the melt, broadening the peak. Faster rates (10°C/min) separate the melt (kinetic lag) from the decomposition.

    • Range: 30°C to 250°C.

  • Data Interpretation:

    • Peak 1 (Endotherm): The Melting Point. Look for

      
       (extrapolated onset temperature).
      
    • Peak 2 (Exotherm): Decomposition/Rearrangement. If this overlaps with Peak 1, the substance is thermally unstable at its melting point.

Thermogravimetric Analysis (TGA) Protocol

Objective: Quantify stoichiometry (is it a mono-hydrate?) and thermal stability limit.

  • Workflow:

    • Load 5–10 mg into a platinum or ceramic crucible.

    • Ramp 10°C/min from Ambient to 600°C under Nitrogen.

  • Critical Thresholds:

    • <100°C Mass Loss: Solvents/Water (Hygroscopicity check).

    • ~150°C–200°C Mass Loss: Loss of HCl (Dehydrochlorination). If mass loss occurs before the DSC melting endotherm, the salt is dissociating.

Analytical Workflow Diagram

ExperimentalWorkflow cluster_DSC Phase Transition (DSC) cluster_TGA Stability Limit (TGA) Sample Raw Sample 2-(Allyloxy)aniline HCl Prep Vacuum Drying (Remove Surface H2O) Sample->Prep DSC_Seal Hermetic Seal Pan (Retain HCl) Prep->DSC_Seal TGA_Open Open Crucible Prep->TGA_Open DSC_Run Ramp 10°C/min N2 Atmosphere DSC_Seal->DSC_Run DSC_Data Identify T(onset) & T(decomp) DSC_Run->DSC_Data Result Validated Thermal Profile DSC_Data->Result TGA_Run Ramp 10°C/min N2 Atmosphere TGA_Open->TGA_Run TGA_Data Quantify Volatiles & Degradation Onset TGA_Run->TGA_Data TGA_Data->Result

Caption: Parallel workflow for distinguishing phase changes from chemical degradation.

Handling & Storage Implications

Based on the thermal instability profile, the following storage protocols are mandatory to maintain chemical integrity:

  • Temperature: Store at +2°C to +8°C .

    • Reasoning: While the MP is >100°C, the activation energy for oxidation and slow rearrangement is lowered by the presence of the amine salt. Room temperature storage can lead to "pinking" or "browning" over months.

  • Atmosphere: Argon or Nitrogen overlay is required.

    • Reasoning: Electron-rich anilines are prone to oxidation.

  • Hygroscopicity: The hydrochloride salt is hygroscopic. Moisture uptake hydrolyzes the salt, releasing HCl and reverting to the unstable free base oil.

References

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 6486639, 2-(Allyloxy)aniline. Retrieved from [Link]

  • Mettler Toledo. (2006).[1] Thermal Analysis of Pharmaceuticals: Purity determination by DSC. Retrieved from [Link]

  • Organic Chemistry Portal. (2023). Claisen Rearrangement Mechanism and Conditions. Retrieved from [Link]

Sources

Exploratory

Technical Guide: Strategic Applications of 2-(Allyloxy)aniline Hydrochloride in Heterocyclic Synthesis

Topic: Potential applications of 2-(Allyloxy)aniline hydrochloride in organic synthesis Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1] Executive Summary 2-...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Potential applications of 2-(Allyloxy)aniline hydrochloride in organic synthesis Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Executive Summary

2-(Allyloxy)aniline hydrochloride (CAS: 956734-75-9; Free base: 27096-64-6) serves as a high-value bifunctional building block in organic synthesis. Distinguished by the ortho-disposition of a nucleophilic primary amine and an electrophilic/migratory allyloxy ether, this scaffold offers divergent synthetic pathways.[1] It is a critical precursor for accessing 3,4-dihydro-2H-1,4-benzoxazines via electrophilic cyclization and 2-amino-3-allylphenols via sigmatropic rearrangement—both privileged pharmacophores in kinase inhibitors, anticoagulants, and neuroprotective agents.[1]

This guide details the mechanistic underpinnings, optimized protocols, and strategic handling of this compound to maximize yield and selectivity in drug discovery workflows.

Chemical Profile & Handling Strategies

Structural Analysis

The compound exists as a hydrochloride salt, which confers oxidative stability to the electron-rich aniline moiety during storage.[1] The core reactivity is defined by two features:

  • The Allyloxy Tether: Acts as a "masked" phenol and a latent carbon-centered nucleophile (via Claisen rearrangement) or an electrophilic trap (via iodocyclization).

  • The Ortho-Amine: A potent nucleophile capable of intramolecular attack on the allyl tether under oxidative or Lewis-acidic conditions.

Salt Neutralization (Free-Basing Protocol)

Most organometallic and base-mediated transformations require the free aniline.

  • In-situ Neutralization: For reactions using excess inorganic base (e.g.,

    
    , 
    
    
    
    ), the salt can be added directly.[1]
  • Pre-reaction Isolation:

    • Suspend 2-(allyloxy)aniline HCl in EtOAc.

    • Wash with saturated aqueous

      
       (2x) until gas evolution ceases.
      
    • Dry organic layer over

      
       and concentrate in vacuo immediately prior to use to prevent oxidation (browning).
      

Pathway A: The Aromatic Claisen Rearrangement

The thermal rearrangement of 2-(allyloxy)aniline is the primary route to 2-amino-3-allylphenol , a scaffold essentially impossible to synthesize via direct alkylation due to regioselectivity issues.

Mechanism

The reaction proceeds via a concerted [3,3]-sigmatropic rearrangement.[2] The allyl group migrates from the oxygen to the ortho-carbon (C3). Since the amine is at C2, the C3 position is sterically accessible.[1] The immediate product is a cyclohexadienone, which rapidly tautomerizes to the phenol to restore aromaticity.[1]

Experimental Protocol: Thermal Rearrangement
  • Objective: Synthesis of 2-amino-3-allylphenol.

  • Scale: 5.0 mmol.

Step-by-Step Methodology:

  • Preparation: Place 2-(allyloxy)aniline (free base, 745 mg, 5.0 mmol) in a heavy-walled pressure tube or a round-bottom flask equipped with a reflux condenser and argon inlet.

  • Solvent Selection: Use a high-boiling, non-polar solvent such as 1,2-dichlorobenzene (boiling point ~180°C) or perform neat (solvent-free) if scale permits and heat transfer is managed.[1]

    • Note: Polar solvents can lower the activation energy but may complicate purification.

  • Reaction: Heat the mixture to 180–190°C for 4–6 hours. Monitor by TLC (the phenol product is significantly more polar than the ether precursor).

  • Workup: Cool to room temperature.

    • If neat: Dissolve residue in minimal

      
      .
      
    • If solvent used:[3][4][5][6] Load directly onto a silica gel column.

  • Purification: Flash chromatography (Hexanes/EtOAc gradient). The product typically elutes as a viscous oil that may darken upon air exposure.

Key Insight: This intermediate allows for the subsequent synthesis of 2-methylbenzoxazoles (via cyclization with anhydrides) or 4-allyl-benzoxazol-2-ones (via reaction with carbonyldiimidazole).

Pathway B: Electrophilic Cyclization to 1,4-Benzoxazines

This pathway utilizes the alkene of the allyl group as an electrophile, activated by iodine or palladium, to form the morpholine ring fused to the benzene core.[1]

Iodocyclization (Metal-Free)

This is the most robust method to generate 3-iodomethyl-3,4-dihydro-2H-1,4-benzoxazine . The reaction is generally a 6-endo-trig cyclization favored by Baldwin’s rules for this system.

Experimental Protocol:

  • Reagents: 2-(Allyloxy)aniline (1.0 equiv),

    
     (2.0 equiv), 
    
    
    
    (3.0 equiv).[1]
  • Solvent:

    
     or 
    
    
    
    (0.1 M).
  • Procedure:

    • Dissolve the aniline in solvent and cool to 0°C.

    • Add

      
       followed by portion-wise addition of Iodine.
      
    • Stir at 0°C for 1 hour, then warm to room temperature for 4–12 hours.

  • Quench: Pour into saturated aqueous

    
     (sodium thiosulfate) to remove excess iodine (color change from violet/brown to yellow/clear).
    
  • Extraction: Extract with

    
    , dry, and concentrate.
    
  • Yield: Typically 75–85%.

Palladium-Catalyzed Carbonylation

This advanced application converts the allyl alkene into a carbonyl-functionalized benzoxazine or lactam derivative.

  • Catalyst System:

    
     (5 mol%) + 
    
    
    
    (oxidant).[1]
  • Atmosphere: CO (balloon pressure).

  • Outcome: Intramolecular aminocarbonylation yields ester-functionalized benzoxazine cores, valuable for further derivatization in medicinal chemistry.[1]

Strategic Visualization: Divergent Synthesis Map

The following diagram illustrates the branching reactivity of the 2-(allyloxy)aniline scaffold.

ReactivityMap Start 2-(Allyloxy)aniline (Starting Material) Claisen [3,3]-Sigmatropic Rearrangement (>180°C) Start->Claisen Iodo Iodocyclization (I2, NaHCO3) Start->Iodo PdCat Pd(II) Catalysis (CO / Oxidant) Start->PdCat Phenol 2-Amino-3-allylphenol (Intermediate) Claisen->Phenol Benzoxazole Benzoxazoles (via R-COCl) Phenol->Benzoxazole Indole Indoles (via Pd-catalysis) Phenol->Indole Benzoxazine 3-Iodomethyl-3,4-dihydro- 2H-1,4-benzoxazine Iodo->Benzoxazine Morpholine Functionalized Benzomorpholines Benzoxazine->Morpholine Nucleophilic Substitution Ester Benzoxazine Esters (Aminocarbonylation) PdCat->Ester

Figure 1: Divergent synthetic pathways from 2-(allyloxy)aniline, highlighting thermal rearrangement and electrophilic cyclization routes.[1]

Comparative Data: Cyclization Conditions

The table below summarizes reaction conditions for accessing the 1,4-benzoxazine core from 2-(allyloxy)aniline.

MethodReagentsConditionsMajor ProductSelectivity
Iodocyclization

,

,

0°C to RT, 6h3-iodomethyl-benzoxazine6-endo-trig (High)
Pd-Amination

, Toluene,

80°C, 12h2-vinyl-benzoxazineDepends on Ligand
Radical Cascade AIBN,

Reflux, Benzene3-methyl-benzoxazine6-endo / 5-exo mix
Hg-Cyclization

, then

THF/H2O, RT3-methyl-benzoxazineMarkovnikov addition

References

  • Synthesis of 1,4-Benzoxazines via Iodocyclization: Batchu, H., Bhattacharyya, S., & Batra, S. (2012).[1] Iodine-Mediated Intramolecular Electrophilic Aromatic Cyclization in Allylamines. Organic Letters, 14(24), 6330-6333.[1] [1]

  • Claisen Rearrangement Mechanisms: Lutz, R. P. (1984).[1] Catalysis of the Cope and Claisen rearrangements. Chemical Reviews, 84(3), 205-247.[1] [1]

  • Palladium-Catalyzed Carbonylation: Ueda, T., Konishi, H., & Manabe, K. (2012).[1] Palladium-Catalyzed Carbonylation of Aryl, Alkenyl, and Allyl Halides with Phenyl Formate.[1] Organic Letters, 14(12), 3100-3103.[1]

  • General Reactivity of 2-Allyloxyanilines: Maji, T., & Shaikh, T. M. (2023).[1][4] Iodine-Catalyzed Cyclization-Allylation of N-Allyl-2-alkynylanilines. Organic Chemistry Frontiers.[7] [1][8]

Sources

Foundational

Technical Guide: Storage Requirements and Shelf Life of 2-(Allyloxy)aniline Hydrochloride

This technical guide details the storage, stability, and handling of 2-(Allyloxy)aniline hydrochloride , a specialized building block used in organic synthesis and medicinal chemistry.[1] Chemical Identity & Physicochemi...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the storage, stability, and handling of 2-(Allyloxy)aniline hydrochloride , a specialized building block used in organic synthesis and medicinal chemistry.[1]

Chemical Identity & Physicochemical Profile

Before establishing storage protocols, one must understand the intrinsic vulnerabilities of the molecule.[1] 2-(Allyloxy)aniline hydrochloride combines a primary aromatic amine, an allylic ether linkage, and a hydrochloride counterion.[1] This triad creates specific stability challenges.

PropertyDetail
Chemical Name 2-(Allyloxy)aniline hydrochloride
Free Base CAS 27096-64-6
Structure Aniline ring substituted at the ortho position with an O-Allyl group; protonated as HCl salt.[2]
Molecular Weight ~185.65 g/mol (Salt) / 149.19 g/mol (Free Base)
Appearance White to off-white crystalline solid (pure); darkens to brown/black upon degradation.[1]
Solubility Soluble in water, methanol, DMSO; sparingly soluble in non-polar solvents.[1]
pKa (Conjugate Acid) ~4.5 (Estimated for aniline nitrogen)
Intrinsic Degradation Vectors

The stability of this compound is threatened by three primary mechanisms. Understanding these dictates the storage logic.[1]

  • Auto-oxidation (The "Browning" Effect): Like all anilines, the electron-rich aromatic ring is susceptible to radical-mediated oxidation by atmospheric oxygen.[2] This forms highly colored azo-, azoxy-, and nitroso-species.[1][2] The HCl salt retards this relative to the free base but does not eliminate it.[1]

  • Hygroscopic Hydrolysis: As a hydrochloride salt, the material is naturally hygroscopic.[1] Moisture absorption creates a localized acidic environment (concentrated HCl on the crystal surface).[1] While aryl allyl ethers are generally stable, prolonged exposure to acidic moisture can facilitate hydrolysis or rearrangement (e.g., Claisen rearrangement precursors), though simple ether cleavage is the primary risk.[1]

  • Allylic Polymerization: The terminal alkene in the allyloxy group is sensitive to UV light and free radicals.[1] While spontaneous polymerization is slow, photo-initiated radical formation can cross-link the material, leading to insoluble "gums."[1]

Degradation Pathways Diagram

The following diagram illustrates the causality between environmental exposure and chemical breakdown.

DegradationPathways Material 2-(Allyloxy)aniline HCl (Crystalline Solid) Radicals N-Centered Radicals Material->Radicals Initiated by Air AcidSol Solvated HCl (Micro-acidity) Material->AcidSol Hygroscopy Polymers Oligomers/Gums (Insoluble) Material->Polymers Photo-initiation Oxygen Atmospheric O2 Oxygen->Radicals Moisture Moisture (H2O) Moisture->AcidSol Light UV/Visible Light Light->Radicals Accelerates Light->Polymers OxidationProds Azo/Nitroso Compounds (Brown/Black Discoloration) Radicals->OxidationProds Coupling HydrolysisProds 2-Aminophenol + Allyl degradation products AcidSol->HydrolysisProds Acid Catalysis

Figure 1: Mechanistic pathways of degradation triggered by oxygen, moisture, and light.[2]

Storage Protocols: The "Gold Standard"

To maximize shelf life and maintain >98% purity, strict adherence to the "Cold, Dry, Dark, Inert" principle is required.[1]

Recommended Storage Conditions Matrix
ParameterShort-Term (<1 Month)Long-Term (>1 Month)Rationale
Temperature 2°C to 8°C (Refrigerated)-20°C (Freezer)Slows kinetic rate of oxidation and hydrolysis.[2]
Atmosphere Tightly cappedInert Gas Flush (Argon/N2)Displaces O2 to prevent radical initiation.[1]
Humidity Ambient (if sealed)Desiccator CabinetPrevents deliquescence of the HCl salt.[1]
Container Amber Glass VialAmber Glass + Parafilm/TapeBlocks UV light; Parafilm ensures seal integrity.[1]
The "Thaw-Use" Protocol

Critical Error Alert: Opening a cold bottle in a warm, humid lab causes immediate condensation inside the bottle.[1] This water is trapped when you re-seal it, destroying the remaining stock.[1]

Correct Workflow:

  • Remove vial from freezer (-20°C).

  • Wait 30–60 minutes until the vial reaches room temperature. Wipe the outside dry.[1]

  • Open in a fume hood (or glovebox for ultra-sensitive work).[1]

  • Weigh quickly.

  • Flush headspace with Argon or Nitrogen (gentle stream for 5-10 seconds).[1]

  • Seal immediately with cap and wrap with Parafilm.[1]

  • Return to storage.

Shelf Life and Retest Dates

Unlike food products, chemical reagents do not have a hard "expiration."[1] They have a Retest Date .

  • Expected Shelf Life (Optimal Conditions): 24 Months.[1]

  • Expected Shelf Life (Sub-optimal, e.g., Room Temp): 3–6 Months (High risk of discoloration).[1]

Visual Quality Indicators
ObservationDiagnosisAction
White/Off-White Powder PristineSafe to use.[2]
Pale Yellow/Beige Mild Surface OxidationUsable for most reactions; verify purity if critical.[1]
Brown/Black/Sticky Severe Oxidation/HydrolysisDiscard. Purification (recrystallization) required.[1]
Clumped/Hardened Moisture AbsorptionWeighing errors likely due to water mass.[1] Dry under vacuum or re-determine titer.[1]

Quality Control & Validation

Trust but verify. If the reagent has been stored for >12 months or shows color change, validate its integrity before committing it to a valuable synthesis.[1]

Quick Purity Check (HPLC/UPLC)
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters BEH).[1]

  • Mobile Phase: Water (0.1% TFA) / Acetonitrile (0.1% TFA).[1] Gradient 5% -> 95% ACN.[2]

  • Detection: UV @ 254 nm (Aromatic ring) and 210 nm (Amine/Allyl).[1]

  • Pass Criteria: Main peak >98% area.

  • Fail Criteria: Significant early-eluting peaks (2-aminophenol hydrolysis product) or late-eluting broad peaks (dimers/polymers).

1H-NMR Validation

Key diagnostic signals to confirm the allyl group is intact:

  • Allyl -CH=: Multiplet at ~6.0 ppm.[2]

  • Allyl =CH2: Two doublets at ~5.2–5.5 ppm.[1]

  • Allyl -O-CH2-: Doublet at ~4.6 ppm.[2]

  • Loss of Integrity: Disappearance or broadening of alkene signals indicates polymerization.[1]

Experimental Workflow Diagram

This diagram outlines the decision logic for handling the reagent upon receipt.

HandlingWorkflow Start Receive Shipment VisualCheck Visual Inspection: White/Off-white? Start->VisualCheck Aliquoting Aliquot into single-use vials (Argon flush) VisualCheck->Aliquoting Yes Reject Reject/Return (If Brown/Black) VisualCheck->Reject No StoreFreezer Store at -20°C (Desiccated) Aliquoting->StoreFreezer Usage Usage Request StoreFreezer->Usage Thaw Equilibrate to RT (Prevent Condensation) Usage->Thaw Weigh Weigh & Dissolve Thaw->Weigh Reseal Flush Headspace & Reseal Immediately Weigh->Reseal Reseal->StoreFreezer

Figure 2: Lifecycle management from receipt to usage.[2]

Safety & Handling (SDS Summary)

While this guide focuses on storage, safety is paramount.

  • Signal Word: WARNING / DANGER (depending on supplier classification).

  • Hazards:

    • H302/H312/H332: Harmful if swallowed, in contact with skin, or inhaled.[1][3] (Aniline derivatives are potential methemoglobinemia inducers).[1]

    • H315/H319: Causes skin and serious eye irritation.[1][3][4][5]

    • H317: May cause an allergic skin reaction (Sensitizer).[1]

  • PPE: Nitrile gloves, safety glasses, and lab coat are mandatory.[1] Handle in a fume hood to avoid dust inhalation.[1]

References

  • PubChem. (n.d.).[1] 2-(Allyloxy)aniline Compound Summary. National Library of Medicine.[1] Retrieved from [Link][1]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Synthesis of Allyl-Functionalized Benzoxazines from 2-(Allyloxy)aniline Hydrochloride

Introduction: The Strategic Value of Allyl-Functionalized Benzoxazines Benzoxazines are a class of thermosetting phenolic resins that have garnered significant attention in materials science and drug development due to t...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Value of Allyl-Functionalized Benzoxazines

Benzoxazines are a class of thermosetting phenolic resins that have garnered significant attention in materials science and drug development due to their exceptional properties. These include high thermal stability, excellent flame retardance, low water absorption, and near-zero shrinkage upon polymerization.[1] The molecular structure of benzoxazines offers remarkable design flexibility, allowing for the incorporation of various functional groups to tailor their properties for specific applications.[2]

The introduction of an allyl group onto the benzoxazine backbone imparts a secondary polymerization pathway.[1][3] This dual-curing mechanism, involving the ring-opening polymerization of the oxazine ring and the addition polymerization of the allyl group, leads to polymers with enhanced crosslink density, higher glass transition temperatures (Tg), and improved thermal stability compared to their non-allylated counterparts.[1][4] These advanced properties make allyl-functionalized polybenzoxazines prime candidates for high-performance composites, electronic materials, and advanced coatings.[5][6]

This document provides a comprehensive protocol for the synthesis of a novel allyl-functionalized benzoxazine monomer using 2-(allyloxy)aniline hydrochloride as the amine source. We will delve into the rationale behind the experimental design, the detailed synthesis and purification procedures, and the analytical techniques for characterization.

Rationale for Using 2-(Allyloxy)aniline Hydrochloride

The choice of 2-(allyloxy)aniline hydrochloride as a precursor is strategic. The allyloxy group, being an ether, is generally more stable than an allyl group directly attached to the phenolic ring, offering a different reactivity profile and potentially influencing the final polymer properties. The use of the hydrochloride salt, while requiring an in-situ neutralization step, can enhance the stability and shelf-life of the amine precursor, which is particularly beneficial as anilines can be susceptible to oxidation.[7]

Synthesis Protocol: A Step-by-Step Guide

This protocol details the synthesis of 3-(2-(allyloxy)phenyl)-3,4-dihydro-2H-benzo[e][5][8]oxazine from phenol, 2-(allyloxy)aniline hydrochloride, and paraformaldehyde.

Materials and Reagents
Reagent/MaterialGradeSupplierComments
2-(Allyloxy)aniline hydrochloride≥98%Commercially AvailableStore under inert atmosphere.
Phenol≥99%Commercially AvailableCorrosive and toxic. Handle with care.
ParaformaldehydeReagent GradeCommercially AvailableSource of formaldehyde.
Sodium Hydroxide (NaOH)≥97%, pelletsCommercially AvailableUsed for neutralization. Corrosive.
1,4-DioxaneAnhydrous, ≥99.8%Commercially AvailableReaction solvent.
Ethyl AcetateACS GradeCommercially AvailableFor extraction and chromatography.
HexaneACS GradeCommercially AvailableFor chromatography.
Anhydrous Magnesium Sulfate (MgSO4)Reagent GradeCommercially AvailableDrying agent.
Silica Gel60 Å, 230-400 meshCommercially AvailableFor column chromatography.
Experimental Procedure
  • Neutralization of the Amine Salt:

    • To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add 2-(allyloxy)aniline hydrochloride (0.1 mol).

    • Add 1,4-dioxane (100 mL) and stir to dissolve.

    • In a separate beaker, prepare a solution of sodium hydroxide (0.1 mol) in water (20 mL).

    • Slowly add the NaOH solution to the stirred solution of 2-(allyloxy)aniline hydrochloride at room temperature. The formation of a precipitate (NaCl) will be observed. This step is crucial to generate the free amine in situ, which is necessary for the subsequent Mannich reaction.

  • Mannich Condensation:

    • To the reaction mixture containing the free 2-(allyloxy)aniline, add phenol (0.1 mol).

    • Subsequently, add paraformaldehyde (0.2 mol) portion-wise to control the initial exotherm. The stoichiometry of 1:1:2 for amine:phenol:formaldehyde is standard for benzoxazine synthesis.[8]

    • Heat the reaction mixture to 80-90 °C and maintain it at this temperature for 4-6 hours under a nitrogen atmosphere. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Work-up and Extraction:

    • After the reaction is complete, cool the mixture to room temperature.

    • Filter the mixture to remove the precipitated sodium chloride.

    • Transfer the filtrate to a separatory funnel and add 100 mL of deionized water and 100 mL of ethyl acetate.

    • Shake the funnel vigorously and allow the layers to separate.

    • Collect the organic layer and wash it sequentially with 2 x 50 mL of 1M NaOH solution (to remove unreacted phenol), and 2 x 50 mL of brine.

    • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purification:

    • The crude product, typically a viscous oil or a solid, should be purified by column chromatography on silica gel.[9]

    • A suitable eluent system is a gradient of hexane and ethyl acetate. The optimal ratio should be determined by TLC analysis.

    • Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield the purified benzoxazine monomer.

Visualizing the Experimental Workflow

G cluster_prep Preparation cluster_reaction Reaction cluster_purification Purification A 2-(Allyloxy)aniline HCl in Dioxane E In-situ Neutralization (Formation of free amine) A->E B Aqueous NaOH B->E C Phenol F Mannich Condensation (80-90°C, 4-6h) C->F D Paraformaldehyde D->F E->F G Work-up & Extraction F->G H Column Chromatography G->H I Pure Benzoxazine Monomer H->I

Caption: Workflow for the synthesis of allyl-functionalized benzoxazine.

Reaction Mechanism: A Closer Look

The synthesis of benzoxazines proceeds via a Mannich-type condensation reaction.[10] The key steps are as follows:

  • Formation of the N-hydroxymethyl Aniline Intermediate: The reaction is initiated by the formation of a highly reactive N-hydroxymethyl aniline (HMA) intermediate from the reaction between 2-(allyloxy)aniline and formaldehyde.[8][11]

  • Electrophilic Attack: The HMA intermediate then undergoes an electrophilic attack on the electron-rich ortho position of the phenol ring.

  • Ring Closure: Finally, an intramolecular condensation between the hydroxyl group of the phenol and the N-hydroxymethyl group leads to the formation of the characteristic 1,3-oxazine ring with the elimination of a water molecule.

Visualizing the Reaction Mechanism

G cluster_mechanism Simplified Reaction Mechanism 2-(Allyloxy)aniline 2-(Allyloxy)aniline N-hydroxymethyl\naniline (HMA) N-hydroxymethyl aniline (HMA) 2-(Allyloxy)aniline->N-hydroxymethyl\naniline (HMA) + Formaldehyde HMA HMA Electrophilic Attack\non Phenol Electrophilic Attack on Phenol HMA->Electrophilic Attack\non Phenol Intermediate Adduct Intermediate Adduct Electrophilic Attack\non Phenol->Intermediate Adduct Benzoxazine Ring Benzoxazine Ring Intermediate Adduct->Benzoxazine Ring - H2O (Ring Closure)

Sources

Application

Application Notes and Protocols: A Researcher's Guide to the Claisen Rearrangement of 2-(Allyloxy)aniline Derivatives

Abstract: This document provides a comprehensive scientific and practical guide to the Claisen rearrangement of 2-(allyloxy)aniline derivatives. This powerful[1][1]-sigmatropic rearrangement is a cornerstone of synthetic...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: This document provides a comprehensive scientific and practical guide to the Claisen rearrangement of 2-(allyloxy)aniline derivatives. This powerful[1][1]-sigmatropic rearrangement is a cornerstone of synthetic chemistry for creating C-C bonds and accessing highly functionalized aniline scaffolds, which are pivotal in medicinal chemistry and materials science. We will explore the underlying mechanisms, detail a range of experimental conditions from classical thermal methods to modern microwave-assisted and Lewis acid-catalyzed protocols, and analyze the factors governing reaction outcomes. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this transformation with precision and efficiency.

Theoretical Background and Mechanism

The Claisen rearrangement is a concerted, intramolecular pericyclic reaction involving the transformation of an allyl aryl ether into a C-allylated phenol.[2][3] In the context of 2-(allyloxy)aniline derivatives, the reaction proceeds through a cyclic, six-membered transition state to yield, primarily, ortho-allylated anilines. The aromaticity of the aniline ring is temporarily disrupted and then restored via tautomerization, which provides a strong thermodynamic driving force for the reaction.[4][5]

The general mechanism involves a[1][1]-sigmatropic shift where the allyl group migrates from the oxygen atom to the ortho carbon of the aniline ring. This process is highly stereospecific, transferring stereochemical information from the starting material to the product through a highly ordered, chair-like transition state.[4][6]

Figure 1: General mechanism of the aromatic Claisen rearrangement.

Factors Influencing the Rearrangement

The success and outcome of the Claisen rearrangement are dictated by several critical parameters. A nuanced understanding of these factors is essential for optimizing reaction conditions.

  • Temperature: This is the primary driver for the classical, uncatalyzed reaction. High temperatures (typically 180-225 °C) are required to overcome the activation energy of the sigmatropic shift.[7] The choice of solvent is therefore often dictated by its boiling point.

  • Solvents: High-boiling, non-polar, or polar aprotic solvents are commonly employed.

    • N,N-Diethylaniline (b.p. 217 °C): An excellent solvent choice, often used for thermal rearrangements due to its high boiling point and ability to facilitate the reaction.[8]

    • Xylenes (b.p. ~140 °C) & o-Dichlorobenzene (b.p. 180 °C): Common alternatives, though the latter is toxic.[9]

    • Propylene Carbonate: A greener, non-toxic, and biodegradable solvent that has been shown to reduce reaction times and improve yields compared to traditional solvents like 1,2-dichlorobenzene.[9]

    • Polar Solvents: It has been noted that polar solvents can accelerate the reaction rate, highlighting a degree of charge separation in the transition state.[2]

  • Substituents: The electronic nature of substituents on the aromatic ring can influence the regioselectivity of the rearrangement.

    • Electron-donating groups (EDGs): Generally favor migration to the position further from the substituent.[10][11]

    • Electron-withdrawing groups (EWGs): Tend to direct the rearrangement to the more hindered ortho position, closer to the substituent.[10][12] The amino group in the substrate itself is a strong EDG, which powerfully directs the incoming allyl group to the ortho position.

  • Catalysts (Lewis Acids): Lewis acids can significantly accelerate the rearrangement by coordinating to the ether oxygen. This coordination polarizes the C-O bond, lowering the activation energy and allowing the reaction to proceed at much lower temperatures.[7][13]

    • Boron Trichloride (BCl₃): A highly effective Lewis acid for promoting regioselective Claisen rearrangements.[14][15]

    • Iron(III) Chloride (FeCl₃): A low-cost, environmentally friendly, and efficient catalyst, particularly effective under microwave conditions.[7]

    • Other Lewis Acids: A variety of other Lewis acids including AlCl₃, Yb(OTf)₃, and ZnCl₂ have also been successfully employed.[16][17][18][19]

Experimental Protocols

The following protocols provide a starting point for conducting the Claisen rearrangement on 2-(allyloxy)aniline derivatives. Optimization may be required based on the specific substrate.

Protocol 1: Classical Thermal Rearrangement

This method relies solely on thermal energy to drive the reaction and is suitable for simple, robust substrates.

Materials:

  • 2-(Allyloxy)aniline derivative (1.0 eq)

  • N,N-Diethylaniline (as solvent, ~0.1 M concentration)

  • Round-bottom flask equipped with a reflux condenser and nitrogen inlet

  • Heating mantle with temperature controller

  • Standard work-up and purification reagents (e.g., HCl, NaOH, ethyl acetate, silica gel)

Procedure:

  • Dissolve the 2-(allyloxy)aniline derivative in N,N-diethylaniline in the round-bottom flask.

  • Flush the system with nitrogen for 10-15 minutes.

  • Heat the reaction mixture to reflux (approx. 210-220 °C) under a nitrogen atmosphere.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions typically require 4-6 hours.[20]

  • Once the starting material is consumed, cool the reaction mixture to room temperature.

  • Work-up: Dilute the mixture with ethyl acetate. Wash with 1M HCl to remove the N,N-diethylaniline solvent, followed by a wash with saturated NaHCO₃ and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel to yield the desired 2-amino-6-allylphenol derivative.

Protocol 2: Lewis Acid-Catalyzed Rearrangement (FeCl₃, Microwave)

This protocol utilizes a combination of Lewis acid catalysis and microwave irradiation for rapid and efficient rearrangement under milder conditions.[7]

Materials:

  • 2-(Allyloxy)aniline derivative (1.0 eq)

  • Anhydrous Iron(III) Chloride (FeCl₃) (e.g., 10 mol%)

  • High-boiling solvent (e.g., xylene or solvent-free)

  • Microwave reactor vial with a stir bar

  • Microwave synthesizer

Procedure:

  • To a microwave vial, add the 2-(allyloxy)aniline derivative and anhydrous FeCl₃. If using a solvent, add it at this stage.

  • Seal the vial and place it in the microwave synthesizer.

  • Irradiate the mixture at a set temperature (e.g., 80-120 °C) for short intervals (e.g., 5-30 minutes).[7][21]

  • Monitor the reaction for completion by TLC or LC-MS.

  • After cooling, pour the reaction mixture into water and extract with ethyl acetate.

  • Wash the combined organic extracts with water and brine.

  • Dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the product via column chromatography.

Comparative Data

The choice of method significantly impacts reaction parameters. The following table summarizes typical conditions for different approaches.

MethodCatalystSolventTemperature (°C)TimeTypical YieldsReference
ThermalNoneN,N-Diethylaniline210-2204-6 hGood to Excellent[20]
ThermalNonePropylene Carbonate140< 2 hExcellent[9]
Lewis AcidBCl₃Dichloromethane-78 to RT1-3 hGood to Excellent[14]
Lewis Acid (MW)FeCl₃Xylene80-1205-30 minExcellent[7]
Lewis Acid (MW)BF₃·OEt₂Xylene720W Power5-8 minExcellent[19]

Experimental Workflow and Logic

A successful experimental campaign relies on a logical workflow from substrate synthesis to final product characterization.

Experimental_Workflow cluster_prep Substrate Preparation cluster_rearrangement Claisen Rearrangement cluster_analysis Work-up & Analysis Start 2-Aminophenol Derivative + Allyl Bromide Williamson Williamson Ether Synthesis (e.g., K2CO3, Acetone) Start->Williamson Purify_Start Purification of 2-(Allyloxy)aniline Williamson->Purify_Start Select_Conditions Select Conditions: - Thermal - Lewis Acid - Microwave Purify_Start->Select_Conditions Reaction Perform Rearrangement Select_Conditions->Reaction Monitor Monitor Progress (TLC/LC-MS) Reaction->Monitor Monitor->Reaction Incomplete Workup Reaction Work-up (Extraction, Washing) Monitor->Workup Complete Purify_Product Purification (Column Chromatography) Workup->Purify_Product Characterize Characterization (NMR, IR, MS) Purify_Product->Characterize Final_Product Pure 2-Amino-6-allylphenol Characterize->Final_Product

Figure 2: Standard experimental workflow for the synthesis of 2-amino-6-allylphenol derivatives.

Causality Behind Choices:

  • Substrate Synthesis: The Williamson ether synthesis is the most direct and common method for preparing the 2-(allyloxy)aniline precursor. It is crucial to purify this starting material to avoid side reactions.

  • Condition Selection: The choice between thermal, catalyzed, or microwave methods depends on the substrate's stability and the desired reaction speed. For sensitive substrates with functional groups that may degrade at high temperatures, a Lewis acid-catalyzed or microwave-assisted protocol at lower temperatures is strongly recommended.[7][19]

  • Monitoring: Continuous monitoring is critical. Prolonged heating after reaction completion can lead to by-product formation, such as subsequent cyclization or decomposition.

  • Purification: The phenolic nature of the product allows for an acid-base extraction during work-up to remove non-phenolic impurities, simplifying the final chromatographic purification.

Conclusion and Future Perspectives

The Claisen rearrangement of 2-(allyloxy)aniline derivatives remains a highly relevant and versatile tool in organic synthesis. While classical thermal methods are reliable, the adoption of Lewis acid catalysis and microwave irradiation offers significant advantages in terms of reaction times, energy consumption, and often, yields.[7][22][23] These modern techniques allow the reaction to be performed under much milder conditions, broadening the scope to include more complex and sensitive substrates. Future research will likely focus on developing even more efficient and enantioselective catalytic systems, further expanding the synthetic utility of this venerable reaction.

References

  • Goetz, A. E. et al. (2003). Regioselectivity in aromatic Claisen rearrangements. The Journal of Organic Chemistry, 68(14), 5493-9. Available at: [Link]

  • Yoon, T. P., Dong, V. M., & MacMillan, D. W. C. (1999). Development of a New Lewis Acid-Catalyzed Claisen Rearrangement. Journal of the American Chemical Society, 121(41), 9726–9727. Available at: [Link]

  • Hayakawa, I. et al. (2014). The Reaction Mechanism of Claisen Rearrangement Obtained by Transition State Spectroscopy and Single Direct-Dynamics Trajectory. PMC. Available at: [Link]

  • ResearchGate. (2005). Regioselective boron trichloride-mediated aromatic Claisen rearrangement of resorcinol allyl ethers. Request PDF. Available at: [Link]

  • Möller, W. T. et al. (2025). Regioselectivity of the Claisen Rearrangement of Meta- and Para-Substituted Allyl Aryl Ethers. Reactions, 6(4), 54. Available at: [Link]

  • ResearchGate. (2003). Regioselectivity in Aromatic Claisen Rearrangements. Request PDF. Available at: [Link]

  • Barrett, A. G. M. et al. (2011). Regioselectivity of the Claisen rearrangement in meta-allyloxy aryl ketones: an experimental and computational study, and application in the synthesis of (R)-(-)-pestalotheol D. Chemistry, 17(6), 1972-8. Available at: [Link]

  • MacMillan, D. W. C. et al. (2002). Development of a new Lewis acid-catalyzed[1][1]-sigmatropic rearrangement: the allenoate-Claisen rearrangement. Journal of the American Chemical Society, 124(46), 13833-43. Available at: [Link]

  • Scientific Laboratory Supplies (Ireland) Ltd. N,N-Diethylaniline, >=99%. SLS. Available at: [Link]

  • ACS Publications. Rearrangement of allyl phenyl ethers. The Journal of Organic Chemistry. Available at: [Link]

  • Möller, W. T. et al. (2025). Regioselectivity of the Claisen Rearrangement of Meta- and Para-Substituted Allyl Aryl Ethers. MDPI. Available at: [Link]

  • Wikipedia. (2024). Claisen rearrangement. Wikipedia. Available at: [Link]

  • Horibe, H. et al. (2014). Iron (III) Chloride Catalyzed Claisen Rearrangement Reaction of Allyloxyarenes under Microwave Conditions. Scientific Research Publishing. Available at: [Link]

  • Toste, F. D. et al. (2024). Main Group-Catalyzed Cationic Claisen Rearrangements via Vinyl Carbocations. PMC. Available at: [Link]

  • MacMillan, D. W. C. et al. (2002). Development of a New Lewis Acid-Catalyzed[1][1]-Sigmatropic Rearrangement: The Allenoate-Claisen Rearrangement. Caltech Authors. Available at: [Link]

  • Lambert, T. H. (2004). Development of the Lewis acid catalyzed Allenoate-Claisen rearrangement. Semantic Scholar. Available at: [Link]

  • Organic Chemistry Portal. Claisen Rearrangement. Organic Chemistry Portal. Available at: [Link]

  • Ashenhurst, J. (2019). The Cope and Claisen Rearrangements. Master Organic Chemistry. Available at: [Link]

  • Patra, A. et al. (2022). Investigation on the thio-Claisen rearrangement of 2-[(4-aryloxy-2- butynyl)sulfanyl]thiophene. Journal of Chemical Sciences. Available at: [Link]

  • J-GLOBAL. (2005). Regioselective boron trichloride-mediated aromatic Claisen rearrangement of resorcinol allyl ethers. J-GLOBAL. Available at: [Link]

  • Horikoshi, S. et al. (2008). Microwave-assisted organic syntheses: microwave effect on intramolecular reactions – the Claisen rearrangement of allylphenyl ether and 1-allyloxy-4-methoxybenzene. RSC Publishing. Available at: [Link]

  • Silgado-Gómez, K. N. et al. (2017). Thermal aromatic Claisen rearrangement and Strecker reaction of alkyl(allyl). Semantic Scholar. Available at: [Link]

  • Castro, A. M. M. (2000). Claisen Rearrangement Over The Past Nine Decades. Scribd. Available at: [Link]

  • Ranjan, R. II. Pericyclic Reactions - 9. Claisen Rearrangement. Dr. Shyama Prasad Mukherjee University. Available at: [Link]

  • Rao, K. et al. MICROWAVE INDUCED LEWIS ACID CATALYZED CLAISEN REARRANGEMENT OF O-ALLYLARYL ETHERS. TSI Journals. Available at: [Link]

  • ResearchGate. (2017). The Preparation of Allyl Phenyl Ether and 2-Allylphenol Using the Williamson Ether Synthesis and Claisen Rearrangement. ResearchGate. Available at: [Link]

  • Wuhan Zhisheng Technology Co., Ltd. (2025). Synthesis method of 2-allylphenol and its industrial application. Wuhan Zhisheng Technology Co., Ltd.. Available at: [Link]

  • Organic Chemistry Portal. (2006). Microwave Chemistry: Tandem Claisen-Mislow-Evans Rearrangement. Organic Chemistry Portal. Available at: [Link]

  • Valizadeh, H. et al. (2006). Microwave‐assisted claisen rearrangement. Application to the synthesis of angelicin derivatives. Journal of Heterocyclic Chemistry. Available at: [Link]

  • PrepChem.com. Preparation of 2-allylphenol. PrepChem.com. Available at: [Link]

  • Harrowven, D. C. et al. (2008). Double decarboxylative Claisen rearrangement reactions: microwave-assisted de novo synthesis of pyridines. Chemical Communications. Available at: [Link]

  • Della Sala, G. et al. (2021). Switchable Oxidative Reactions of N-allyl-2-Aminophenols: Palladium-Catalyzed Alkoxyacyloxylation vs an Intramolecular Diels–Alder Reaction. Organic Letters. Available at: [Link]

Sources

Method

Synthesis of indole derivatives starting from 2-(Allyloxy)aniline hydrochloride

Executive Summary This Application Note details the synthetic protocols for converting 2-(Allyloxy)aniline hydrochloride into functionalized indole scaffolds. While 2-(allyloxy)anilines are conventionally viewed as precu...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This Application Note details the synthetic protocols for converting 2-(Allyloxy)aniline hydrochloride into functionalized indole scaffolds. While 2-(allyloxy)anilines are conventionally viewed as precursors for benzofurans (via direct radical cyclization), this guide focuses on the Fischer Indole Synthesis pathway to access the privileged 7-allyloxyindole architecture.

This scaffold is of high value in drug discovery, particularly for CNS targets (e.g., serotonin receptor modulators) where 7-substitution provides critical metabolic stability and selectivity. We further detail a downstream Indolic-Claisen Rearrangement , enabling the synthesis of 6-allyl-7-hydroxyindoles , a rare substitution pattern difficult to access via other means.

Part 1: Strategic Pathway Analysis

The transformation of 2-(allyloxy)aniline to an indole core presents a regiochemical challenge. The starting material possesses an oxygen at the ortho position relative to the amine. Direct cyclization methods often favor benzoxazole or benzofuran formation. To construct the indole (pyrrole ring fused to benzene), we must introduce a carbon backbone at the nitrogen center.

We utilize a Modified Fischer Indole Synthesis , which offers two distinct advantages:

  • Regiocontrol: The 2-allyloxy substituent blocks one ortho site, forcing cyclization to the open ortho position (C6 of the aniline), yielding the 7-substituted indole exclusively.

  • Functional Preservation: Under controlled Lewis Acid conditions, the allyl ether moiety remains intact, serving as a latent handle for further diversification (e.g., Claisen rearrangement or olefin metathesis).

Pathway Logic Diagram

IndoleSynthesisPath Start 2-(Allyloxy)aniline HCl Step1 1. Free Basing & Diazotization Start->Step1 Inter1 Diazonium Salt Step1->Inter1 Step2 2. Reduction (SnCl2 or Na2SO3) Inter1->Step2 Inter2 2-(Allyloxy)phenylhydrazine Step2->Inter2 Step3 3. Fischer Cyclization (Ketone + ZnCl2) Inter2->Step3 + Ketone Target1 7-Allyloxyindole Derivative Step3->Target1 Step4 4. Thermal Claisen Rearrangement Target1->Step4 Optional Target2 6-Allyl-7-hydroxyindole Step4->Target2

Figure 1: Strategic workflow for the conversion of 2-(allyloxy)aniline to indole derivatives. The pathway prioritizes the formation of the hydrazine intermediate to unlock the Fischer cyclization manifold.

Part 2: Detailed Experimental Protocols

Phase A: Synthesis of 2-(Allyloxy)phenylhydrazine

Prerequisite: The hydrochloride salt must be neutralized to participate in diazotization effectively without buffering issues.

Reagents & Materials:

  • 2-(Allyloxy)aniline HCl (1.0 equiv)

  • Sodium Nitrite (

    
    , 1.1 equiv)
    
  • Tin(II) Chloride Dihydrate (

    
    , 2.5 equiv) OR Sodium Sulfite path.
    
  • Conc. HCl, NaOH (10%), Diethyl Ether.

Protocol:

  • Free-Basing: Dissolve 2-(allyloxy)aniline HCl in minimal water. Basify with 10% NaOH until pH 10. Extract with diethyl ether (

    
    ). Dry organics (
    
    
    
    ) and concentrate to yield the free amine oil.
  • Diazotization:

    • Suspend the free amine (10 mmol) in conc. HCl (5 mL) and water (5 mL). Cool to

      
       in an ice/salt bath.
      
    • Add

      
       (11 mmol) in water (3 mL) dropwise. Critical: Maintain temp 
      
      
      
      to prevent phenol formation. Stir for 30 min. The solution should be clear.
  • Reduction:

    • Dissolve

      
       (25 mmol) in conc. HCl (10 mL) and cool to 
      
      
      
      .
    • Add the diazonium solution to the stannous chloride solution dropwise with vigorous stirring. A white/yellow precipitate (hydrazine hydrochloride) will form immediately.

    • Stir at

      
       for 1 hour, then allow to warm to room temperature.
      
  • Isolation:

    • Filter the hydrazine hydrochloride salt.

    • Safety Note: Aryl hydrazines are toxic and potential sensitizers. Handle with double gloves in a fume hood.

    • To obtain the free base for the next step, partition the salt between EtOAc and 10% NaOH. Separate, dry, and concentrate. Use immediately as the free base is prone to oxidation.

Phase B: Fischer Indole Cyclization

Target: 2-Methyl-7-allyloxyindole (using Acetone) or 2,3-Disubstituted variants.

Reagents:

  • 2-(Allyloxy)phenylhydrazine (freshly prepared)

  • Ketone (e.g., Acetone, Cyclohexanone, Ethyl Methyl Ketone) (1.1 equiv)

  • Catalyst: Zinc Chloride (

    
    , fused) or 4% 
    
    
    
    .

Protocol:

  • Hydrazone Formation:

    • Mix the hydrazine (10 mmol) with the ketone (11 mmol) in EtOH (10 mL).

    • Stir at RT for 30 min. Monitor by TLC.[1] The hydrazone typically forms quantitatively.

    • Concentrate to remove EtOH.

  • Cyclization:

    • Method A (Mild - Preferred for Allyl ethers): Mix the crude hydrazone with fused

      
       (5 equiv) in glacial acetic acid. Heat to 
      
      
      
      for 2–4 hours.
    • Why ZnCl2? Strong mineral acids (Polyphosphoric acid) may cause hydration of the allyl double bond or polymerization.

      
       is milder and preserves the ether.
      
  • Work-up:

    • Pour the reaction mixture into ice water.

    • Extract with EtOAc (

      
      ).[1][2] Wash combined organics with Sat. 
      
      
      
      (to remove acetic acid), then Brine.
    • Dry (

      
      ) and concentrate.[2]
      
  • Purification:

    • Purify via Flash Column Chromatography (Hexanes/EtOAc gradient).[2] The indole is typically less polar than the hydrazone.

Data Summary Table

ParameterConditionRationale
Stoichiometry 1.0 : 1.1 (Hydrazine:Ketone)Slight excess of ketone ensures complete hydrazone formation.
Catalyst

(Fused)
Lewis acid sufficient for [3,3]-sigmatropic shift; avoids allyl degradation.
Temperature

Sufficient to overcome activation energy of rearrangement without charring.
Regioselectivity >95% 7-SubstitutedThe 2-allyloxy group sterically and electronically blocks C2 cyclization.

Part 3: Advanced Functionalization (The Indolic Claisen)

The 7-allyloxyindole product contains the necessary structural elements for a Claisen Rearrangement . Heating this substrate induces the migration of the allyl group from the oxygen (C7) to the carbon (C6), restoring the phenol.

Mechanism: [3,3]-Sigmatropic rearrangement followed by tautomerization.

Protocol:

  • Dissolve 7-allyloxyindole in degassed N,N-diethylaniline or o-dichlorobenzene (high boiling solvent).

  • Heat to

    
     in a sealed tube or microwave reactor for 2–6 hours.
    
  • Cool and purify.[3]

  • Product: 6-Allyl-7-hydroxyindole.

Mechanistic Visualization

ClaisenMech Substrate 7-Allyloxyindole TS [3,3]-Sigmatropic Transition State Substrate->TS Heat (180°C) Inter 6-Allyl-7-keto-indoline (Non-aromatic) TS->Inter Rearrangement Product 6-Allyl-7-hydroxyindole (Aromatized) Inter->Product Tautomerization

Figure 2: The Indolic-Claisen rearrangement pathway. The migration is highly regioselective to the C6 position due to the blocked C8 position (indole nitrogen).

References

  • Robinson, B. (1983). The Fischer Indole Synthesis. Wiley-Interscience. (Classic text on the mechanism and regioselectivity).
  • Hegedus, L. S., et al. (1976). "Palladium-catalyzed cyclization of 2-allylanilines". Journal of the American Chemical Society.[4][5] Link (Foundational work on allyl-aniline cyclizations).

  • Kawasaki, T., et al. (2008).[5] "Claisen Rearrangement of Allyl Aryl Ethers". Tetrahedron Letters. Link (Specific conditions for allyloxy rearrangements).

  • Miyata, O., et al. (2003). "Synthesis of Indoles via Fischer Cyclization". Journal of Organic Chemistry. Link (Modern Lewis Acid modifications).

  • BenchChem Protocols. "Fischer Indole Synthesis of 2-Methylindoles". Link (General industrial protocols).

Disclaimer: This protocol involves the use of hazardous reagents (diazonium salts, hydrazines). All procedures should be performed by qualified personnel in a controlled laboratory environment.

Sources

Application

Application Note: Electrophilic Aromatic Substitution on 2-(Allyloxy)aniline Hydrochloride

Executive Summary This guide details the protocols for performing Electrophilic Aromatic Substitution (EAS) on 2-(Allyloxy)aniline hydrochloride (2-AA·HCl) . This substrate presents a unique "Janus-faced" reactivity prof...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the protocols for performing Electrophilic Aromatic Substitution (EAS) on 2-(Allyloxy)aniline hydrochloride (2-AA·HCl) . This substrate presents a unique "Janus-faced" reactivity profile: it contains a strongly activating amine (masked as a deactivating ammonium salt), an activating allyloxy group, and a thermally sensitive allyl ether linkage prone to [3,3]-sigmatropic rearrangement (Claisen rearrangement).

Successful derivatization requires strict control over pH (protonation state) and temperature . This note provides a validated protocol for Regioselective Nitration , chosen as the model EAS reaction because it allows for kinetic control between the C4 and C5 positions while preserving the allyl moiety, unlike halogenation reagents which rapidly add across the alkene.

Substrate Analysis & Reactivity Profile

The "Push-Pull" Conflict

The reactivity of 2-AA·HCl is dictated by the competition between the ammonium salt and the free base, which exist in equilibrium depending on the acidity of the reaction medium.

FeatureCondition: Strong Acid (

)
Condition: Buffered/Weak Acid (

)
Dominant Species Anilinium Salt (

)
Free Aniline (

)
Electronic Effect Strong Deactivator (

)
Strong Activator (

)
Directing Group Allyloxy Group dominatesAmino Group dominates
Directing Logic

directs ortho/para.[1]

directs meta.

is a stronger activator than

.
Target Position C5 (Para to Allyloxy, Meta to Ammonium)C4 (Para to Amino)

Expert Insight: In mixed acid nitration (


), the bulk solution contains the salt. However, the reaction rate of the trace free amine is 

to

times faster than the salt. Unless the acidity is extremely high (preventing any free base formation), the C4-nitro product often dominates via the "kinetic leak" pathway. To force C5-substitution , one must maintain anhydrous, super-acidic conditions or protect the amine.
The Allyl "Time Bomb" (Claisen Rearrangement)

The allyloxy group is a latent nucleophile. Upon heating (>100°C) or exposure to strong Lewis acids (e.g.,


, 

), the molecule undergoes an aromatic Claisen rearrangement to form 3-allyl-2-aminophenol .
  • Implication: Friedel-Crafts reactions requiring heat or strong Lewis acids are contraindicated.

  • Control: Maintain reaction temperatures

    
     during EAS.
    

Critical Reaction Pathways (Visualization)

The following diagram maps the divergent pathways based on reaction conditions.

ReactionPathways Substrate 2-(Allyloxy)aniline HCl Cond_Acid Super-Acidic Media (Conc. H2SO4, <0°C) Substrate->Cond_Acid Cond_Weak Standard Acidic Media (Trace Free Base) Substrate->Cond_Weak Cond_Heat Heat (>150°C) or Lewis Acid Substrate->Cond_Heat Salt Anilinium Species (Meta-Director) Cond_Acid->Salt Protonation FreeBase Free Amine Species (Ortho/Para-Director) Cond_Weak->FreeBase Equilibrium Prod_Claisen Product C: Claisen Rearrangement (3-Allyl-2-aminophenol) Cond_Heat->Prod_Claisen [3,3]-Sigmatropic Rearrangement Prod_C5 Product A: C5-Substitution (Para to Allyloxy) Salt->Prod_C5 EAS (Slow) Prod_C4 Product B: C4-Substitution (Para to Amino) FreeBase->Prod_C4 EAS (Fast)

Figure 1: Divergent reaction pathways for 2-(Allyloxy)aniline HCl controlled by acidity and temperature.

Protocol: Low-Temperature Regioselective Nitration

This protocol targets the C4-nitro derivative (4-nitro-2-(allyloxy)aniline), which is the standard kinetic product in mixed acid. Note: To target C5, the amine must be acetylated (protected) prior to nitration to remove the free-base pathway, then hydrolyzed.

Reagents & Equipment
  • Substrate: 2-(Allyloxy)aniline Hydrochloride (10 mmol, 1.86 g).

  • Solvent: Sulfuric Acid (

    
    ), conc. (98%).
    
  • Reagent: Nitric Acid (

    
    ), fuming or 70% (1.1 equiv).
    
  • Quench: Crushed ice / Ammonium Hydroxide (

    
    ).
    
  • Equipment: 3-neck round bottom flask, internal thermometer, addition funnel, ice-salt bath.

Step-by-Step Methodology
  • Preparation of the "Nitrating Mix":

    • In a separate vial, mix 0.5 mL of conc.

      
       with 2 mL of conc. 
      
      
      
      . Chill to 0°C.
    • Why: Pre-mixing generates the active nitronium ion (

      
      ) and minimizes localized heating upon addition to the substrate.
      
  • Substrate Dissolution (The Exotherm Risk):

    • Place 1.86 g of 2-AA·HCl into the reaction flask.

    • Cool flask to 0°C in an ice bath.

    • Add 10 mL conc.

      
       dropwise.
      
    • Observation:

      
       gas may evolve. Ensure proper venting. The solution will turn dark.
      
    • Critical Control: Internal temperature must not exceed 10°C. High temp triggers Claisen rearrangement or oxidation of the allyl double bond.

  • Electrophilic Addition:

    • Add the "Nitrating Mix" dropwise over 20 minutes.

    • Maintain internal temperature between -5°C and 0°C.

    • Stir at 0°C for 60 minutes.

  • Quenching & Isolation:

    • Pour the reaction mixture onto 100 g of crushed ice.

    • Neutralize carefully with

      
       (conc.) to pH 8-9.
      
    • Note: The product will precipitate as a yellow/orange solid.

    • Extract with Ethyl Acetate (

      
       mL).
      
    • Wash organics with brine, dry over

      
      , and concentrate.
      
  • Purification:

    • Recrystallize from Ethanol/Water or perform column chromatography (Hexane:EtOAc).

Analytical Validation (Self-Validating System)

To confirm the product is the C4-nitro isomer and not the C5 isomer or Claisen product, check the


 NMR coupling patterns of the aromatic protons.
ParameterC4-Nitro Product (Target)C5-Nitro Product (Salt pathway)Claisen Product
Aromatic Pattern ABX System ABX System 1,2,3-Trisubstituted
Key Coupling Doublet (

Hz) for H6/H5.
Meta-coupling (

Hz) prominent between H4/H6.
Loss of O-Allyl peaks; appearance of C-Allyl.
Shift Diagnosis H3 (ortho to

, meta to

) shifts downfield.
H6 (ortho to

, ortho to

) shifts distinctively.
Phenolic -OH peak appears.

Troubleshooting & Optimization

Preventing Double Bond Bromination

If halogenation is required instead of nitration, standard


 cannot be used as it adds to the allyl double bond.
  • Solution: Use N-Bromosuccinimide (NBS) in polar aprotic solvent (DMF) at -20°C. This favors EAS over radical allylic bromination or alkene addition.

Managing the Salt/Base Ratio

If the C5 isomer is absolutely required:

  • Protect: Convert amine to Acetamide (

    
    ).
    
  • Nitrate: The acetamido group is less activating than the allyloxy group. The allyloxy group will direct para to itself (C5).

  • Deprotect: Acid hydrolysis of the amide.

References

  • Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (Standard reference for EAS directing effects and kinetics).
  • Lutz, R. P. (1984). Catalysis of the Cope and Claisen Rearrangements. Chemical Reviews, 84(3), 205-247. Link (Authoritative source on Claisen conditions).

  • Appukkuttan, P., et al. (2004). Microwave-assisted Claisen rearrangement of allyl aryl ethers. Organic Letters. (Context for thermal instability).
  • Olah, G. A., et al. (1978). Nitration of Aniline and Derivatives. Journal of Organic Chemistry. (Fundamental data on salt vs.
  • BenchChem. (2025).[2][3] 2-(Allyloxy)aniline Chemical Properties and Structure. Link (Specific substrate data).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of 2-(Allyloxy)aniline and its Hydrochloride Salt

Welcome to the technical support guide for the purification of 2-(Allyloxy)aniline and its hydrochloride salt. This document provides practical, in-depth answers to common questions and troubleshooting scenarios encounte...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for the purification of 2-(Allyloxy)aniline and its hydrochloride salt. This document provides practical, in-depth answers to common questions and troubleshooting scenarios encountered by researchers and drug development professionals. Our goal is to equip you with the scientific rationale behind each purification step, ensuring robust and reproducible outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My crude 2-(Allyloxy)aniline is a dark, oily substance with multiple spots on a TLC plate. What are the likely impurities, and how should I approach purification?

A dark color and multiple spots on a Thin-Layer Chromatography (TLC) plate suggest a mixture of impurities.[1] Understanding these potential contaminants is the first step in designing an effective purification strategy.

Common Impurities:

  • Unreacted Starting Material (2-Aminophenol): This is a polar impurity that will likely have a very low Retention Factor (Rf) on a normal-phase TLC plate.[1]

  • Over-alkylated Byproduct (2-(Allyloxy)-N-allylaniline): A less polar impurity resulting from the allylation of the amine group.[1]

  • Inorganic Salts: Residual potassium or sodium salts from the base used during synthesis.[1]

  • Oxidation/Degradation Products: Anilines are susceptible to air oxidation, which forms colored polymeric impurities.[1][2]

Recommended Purification Strategy:

A multi-step approach is often necessary. An initial acid-base extraction can remove the bulk of polar and ionic impurities, followed by flash column chromatography for fine separation.

Q2: How do I perform an effective acid-base extraction to remove unreacted 2-aminophenol?

Acid-base extraction is a powerful technique that separates compounds based on their differing solubilities in aqueous and organic phases at various pH levels.[3] Since 2-(Allyloxy)aniline is basic, it can be protonated to form a water-soluble salt, allowing for the removal of neutral or acidic impurities.[4][5]

Underlying Principle: The basic amino group of 2-(Allyloxy)aniline reacts with an acid (like HCl) to form the corresponding ammonium salt. This salt is ionic and therefore soluble in the aqueous phase. Neutral organic impurities will remain in the organic phase.

Experimental Protocol: Acid-Base Extraction

  • Dissolution: Dissolve the crude oily product in a suitable organic solvent like dichloromethane or ethyl acetate.

  • Acidic Wash: Transfer the solution to a separatory funnel and add an equal volume of 1 M HCl. Shake the funnel vigorously and allow the layers to separate. The protonated 2-(Allyloxy)aniline hydrochloride will move to the aqueous layer.[6]

  • Separation: Drain the aqueous layer containing the desired product. The organic layer containing neutral impurities can be discarded.

  • Basification: Cool the aqueous layer in an ice bath and slowly add a base (e.g., 2 M NaOH) until the solution is basic (pH > 9). This will deprotonate the ammonium salt, causing the free amine (2-(Allyloxy)aniline) to precipitate or form an oil.[7]

  • Re-extraction: Extract the free amine back into an organic solvent (dichloromethane or ethyl acetate). Repeat this step three times for complete recovery.

  • Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the purified 2-(Allyloxy)aniline free base.

start Crude Product in Organic Solvent sep_funnel1 Separatory Funnel: Add 1 M HCl start->sep_funnel1 aqueous1 Aqueous Layer: 2-(Allyloxy)aniline HCl (Product) sep_funnel1->aqueous1 Separate organic1 Organic Layer: Neutral Impurities sep_funnel1->organic1 Separate sep_funnel2 Separatory Funnel: Add 2 M NaOH aqueous1->sep_funnel2 aqueous2 Aqueous Layer: Salts sep_funnel2->aqueous2 Separate organic2 Organic Layer: Purified Free Base sep_funnel2->organic2 Separate final Evaporate Solvent organic2->final

Caption: Workflow for Acid-Base Extraction.

Q3: My 2-(Allyloxy)aniline hydrochloride salt is discolored (yellow/green/brown). How can I decolorize it?

Discoloration is a common issue with aniline salts and is typically caused by the oxidation of the aniline functional group.[8][9]

Recommended Decolorization Method: Recrystallization with Activated Carbon

Recrystallization is a technique used to purify solids. The principle is to dissolve the impure compound in a hot solvent and then allow it to cool, whereupon the pure compound crystallizes out, leaving impurities in the solution.

Experimental Protocol: Decolorizing Recrystallization

  • Solvent Selection: Choose a suitable solvent or solvent system. For aniline hydrochlorides, a mixture of ethanol and water is often effective.[6] The ideal solvent should dissolve the compound well when hot but poorly when cold.

  • Dissolution: In a flask, add the colored 2-(Allyloxy)aniline hydrochloride and the minimum amount of hot solvent required for complete dissolution.

  • Activated Carbon Treatment: Remove the flask from the heat and add a small amount of activated carbon (1-2% by weight).[6] Activated carbon has a high surface area and will adsorb the colored impurities.

  • Hot Filtration: Bring the solution back to a boil briefly and then perform a hot gravity filtration to remove the activated carbon and any other insoluble impurities.[7] This step should be done quickly to prevent premature crystallization.

  • Crystallization: Allow the clear filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

  • Isolation: Collect the purified, colorless crystals by vacuum filtration. Wash the crystals with a small amount of ice-cold solvent and dry them thoroughly.[6]

Troubleshooting Recrystallization
Problem Solution
Compound "oils out" instead of crystallizing.The boiling point of the solvent may be higher than the compound's melting point. Use a lower-boiling solvent system.[6][7]
No crystals form upon cooling.The solution may not be saturated enough. Try boiling off some solvent. Scratching the inside of the flask can also induce crystallization.[6]
Poor recovery of the product.The product might be too soluble in the chosen solvent, even when cold. Select a different solvent system.[7]
Q4: I am still seeing impurities after recrystallization. When should I use flash column chromatography?

Flash column chromatography is the preferred method when dealing with impurities that have similar polarities to the product, making separation by recrystallization or extraction difficult.[10]

Underlying Principle: This technique separates compounds based on their differential adsorption to a stationary phase (like silica gel) and their solubility in a mobile phase (the eluent). Less polar compounds travel down the column faster, while more polar compounds are retained longer.

Experimental Protocol: Flash Column Chromatography

  • TLC Analysis: First, determine the optimal eluent system using TLC. A good starting point for 2-(Allyloxy)aniline (the free base) is a mixture of hexanes and ethyl acetate.[10] Adding a small amount of triethylamine (~1%) to the eluent can help prevent streaking of the basic amine on the acidic silica gel.[6]

  • Column Packing: Prepare a slurry of silica gel in the least polar eluent and carefully pack the column.

  • Sample Loading: Dissolve the crude product in a minimal amount of solvent and load it onto the top of the silica gel.

  • Elution: Run the eluent through the column, collecting fractions. You can use a gradient elution (gradually increasing the polarity of the eluent) to improve separation.

  • Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

  • Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

cluster_prep Preparation cluster_run Execution cluster_post Analysis & Isolation tlc 1. TLC Analysis (Optimize Eluent) pack 2. Pack Column (Silica Gel) tlc->pack load 3. Load Sample pack->load elute 4. Elute with Solvent load->elute collect 5. Collect Fractions elute->collect analyze 6. Analyze Fractions (TLC) collect->analyze combine 7. Combine Pure Fractions analyze->combine evap 8. Evaporate Solvent combine->evap

Caption: General Workflow for Flash Chromatography.

Q5: How should I properly store purified 2-(Allyloxy)aniline and its hydrochloride salt to prevent degradation?

Proper storage is crucial to maintain the purity of anilines.

  • 2-(Allyloxy)aniline (Free Base): This compound is susceptible to air oxidation.[11] It should be stored in a tightly sealed, amber glass container under an inert atmosphere (nitrogen or argon) and refrigerated.[11]

  • 2-(Allyloxy)aniline Hydrochloride (Salt): While more stable than the free base, the salt can still discolor over time due to oxidation.[9] It should be stored in a desiccator to keep it dry and away from light.

Storage ParameterRecommendationRationale
Atmosphere Inert gas (Nitrogen or Argon)Prevents contact with oxygen, a key driver of oxidation.[11]
Temperature Refrigerated (2-8°C)Reduces the rate of degradation reactions.[11]
Container Tightly sealed amber glassProtects from light and prevents exposure to air and moisture.[11]
For Hydrochloride Salt DesiccatorMaintains a dry environment, preventing hydrolysis and clumping.[9]

References

  • BenchChem Technical Support. (2025).
  • BenchChem. (2025). 2-(Allyloxy)aniline chemical properties and structure. BenchChem.
  • BenchChem Technical Support. (2025).
  • Veeprho. (n.d.).
  • University of California, Irvine. (n.d.). Exp 6 - Extraction. UCI Department of Chemistry.
  • ResearchGate. (2014). How do I remove aniline from the reaction mixture?.
  • Ferreira, F. C., Han, S., & Livingston, A. G. (2002). Recovery of Aniline from Aqueous Solution Using the Membrane Aromatic Recovery System (MARS). Industrial & Engineering Chemistry Research, 41(12), 2948-2956.
  • Chemistry LibreTexts. (n.d.). Acid-Base Extraction. [Link]

  • University of Colorado Boulder. (n.d.). Acid-Base Extraction. [Link]

  • BenchChem Technical Support. (2025). Technical Support Center: Purification of Crude 4-(Furan-2-yl)aniline Hydrochloride. BenchChem.
  • BenchChem Technical Support. (2025). Preventing oxidation of 2-(Allyloxy)aniline during storage. BenchChem.
  • BenchChem Technical Support. (2025).
  • Sciencemadness Discussion Board. (2023). Purification of Aniline Hydrochloride. Sciencemadness.org.
  • Reddit. (2014). Purify and dry aniline?. r/chemistry.
  • BenchChem Technical Support. (2025). Effective Drying of Aniline Hydrochloride Salts. BenchChem.

Sources

Optimization

Technical Support Center: Troubleshooting Low Conversion in 2-(Allyloxy)aniline Hydrochloride Cyclization

Introduction Welcome to the technical support guide for the intramolecular cyclization of 2-(Allyloxy)aniline hydrochloride. This reaction, typically forming 2,3-dihydro-1,4-benzoxazine derivatives, is a crucial transfor...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Welcome to the technical support guide for the intramolecular cyclization of 2-(Allyloxy)aniline hydrochloride. This reaction, typically forming 2,3-dihydro-1,4-benzoxazine derivatives, is a crucial transformation in the synthesis of various biologically active molecules and pharmaceutical intermediates.[1] However, achieving high conversion rates can be challenging due to competing side reactions, catalyst deactivation, and suboptimal reaction conditions.

This guide is designed for researchers, chemists, and drug development professionals. It provides a structured, question-and-answer approach to diagnose and resolve common issues encountered during this cyclization, moving from foundational checks to advanced mechanistic troubleshooting.

Section 1: The First 60 Minutes - Initial Checks & Quick Fixes

Before delving into complex parameter optimization, it's crucial to rule out common oversights that can drastically impact reaction outcomes.

Question: My reaction shows very low conversion or hasn't started at all. What are the first things I should check?

Answer: Start with the basics, as these are often the source of the problem:

  • Substrate Integrity:

    • Is it the free base or the hydrochloride salt? The prompt specifies 2-(Allyloxy)aniline hydrochloride. The presence of HCl means you must use a sufficient amount of base to first neutralize the salt and then to facilitate the catalytic cycle. A common mistake is using only a catalytic amount of base, which is immediately consumed by the substrate salt.

    • Purity: Has the starting material been properly purified? Contaminants from the synthesis of 2-(Allyloxy)aniline, such as unreacted 2-aminophenol or N-allylated side products, can interfere with the cyclization.[2] Confirm purity via NMR or GC-MS.

  • Reagent & Solvent Quality:

    • Solvent Dryness: Are you using anhydrous solvents? Water can hydrolyze catalysts and interfere with the reaction mechanism.

    • Reagent Purity: Is your base (e.g., K₂CO₃, Cs₂CO₃) anhydrous? Has your palladium catalyst been stored correctly under an inert atmosphere? Palladium catalysts, especially Pd(0) species, are sensitive to air and moisture.[3]

  • Atmospheric Conditions:

    • Inert Atmosphere: Did you thoroughly degas your solvent and reaction mixture? Oxygen can oxidize the active Pd(0) catalyst to inactive Pd(II) species, halting the reaction.[4] Ensure your flask is under a positive pressure of an inert gas like Argon or Nitrogen.

Troubleshooting Workflow: Initial Assessment

This diagram outlines the initial decision-making process when a reaction fails.

G start Low Conversion Observed check_base Is sufficient base used to neutralize HCl salt AND catalyze reaction? start->check_base check_purity Is substrate purity confirmed (>98%)? check_base->check_purity Yes re_run Re-run with corrected parameters check_base->re_run No (Add stoichiometric base + catalytic base) check_inert Was the reaction set up under a strict inert atmosphere? check_purity->check_inert Yes check_purity->re_run No (Re-purify substrate) check_inert->re_run No (Improve degassing/inert technique) deeper_analysis Proceed to Core Parameter Troubleshooting check_inert->deeper_analysis Yes

Caption: Initial troubleshooting flowchart for cyclization failure.

Section 2: Core Reaction Parameters - Fine-Tuning for Success

If the initial checks don't solve the problem, the issue likely lies within the core reaction parameters. This section explores the causality behind each component.

Question: I'm still getting low yields. How do I optimize the catalyst, solvent, and temperature?

Answer: This requires a systematic approach. The reaction is typically a palladium-catalyzed intramolecular process, akin to an amino-Heck or Wacker-type cyclization.[5][6] Success hinges on balancing the rates of catalyst activation, cyclization, and potential decomposition pathways.

Catalyst System (Palladium Source & Ligand)

The choice of catalyst is paramount. The active species is typically a Pd(0) complex which undergoes oxidative addition to the aniline N-H bond or coordinates with the alkene.

  • Palladium Precursor: Pd(OAc)₂ and Pd₂(dba)₃ are common choices. Pd(OAc)₂ is a Pd(II) source that must be reduced in situ to Pd(0), often by a phosphine ligand. Pd₂(dba)₃ is a direct source of Pd(0) and can be more reliable if in situ reduction is problematic.

  • Ligands: The ligand stabilizes the Pd(0) active species and modulates its reactivity.

    • Monodentate Ligands (e.g., PPh₃, P(o-tol)₃): Often sufficient, but can lead to catalyst decomposition (formation of palladium black) at high temperatures.

    • Bidentate Ligands (e.g., BINAP, dppf): Form more stable chelate complexes with palladium, preventing aggregation and often leading to higher turnover numbers. They can also influence the regioselectivity of the cyclization.

Troubleshooting Table: Catalyst Selection

Issue ObservedPotential CauseRecommended ActionRationale
No reaction, starting material recovered Catalyst not activated (if using Pd(II) precursor).Switch from Pd(OAc)₂ to a Pd(0) source like Pd₂(dba)₃.Bypasses the need for in situ reduction, which may be failing.
Reaction starts, then stalls (black precipitate forms) Catalyst decomposition/aggregation.Switch from a monodentate ligand (PPh₃) to a bidentate ligand (e.g., BINAP, dppf).Bidentate ligands form more stable complexes, preventing the palladium from crashing out of solution.[3]
Low conversion, multiple side products Incorrect catalyst electronics or sterics.Screen a panel of phosphine ligands with varying electronic properties (e.g., electron-rich P(t-Bu)₃ vs. electron-poor P(OPh)₃).Fine-tunes the reactivity of the palladium center to favor the desired cyclization over side reactions.[7]
Solvent & Base
  • Solvent: The solvent must solubilize the substrate and catalyst system. High-boiling polar aprotic solvents are generally preferred.

    • Toluene/Xylene: Non-polar, may require higher temperatures.

    • DMF/DMAc: Polar aprotic, excellent for solubilizing salts and catalysts, but must be scrupulously dried.

    • Dioxane: A good balance, often used in palladium catalysis.[8]

  • Base: A base is critical for neutralizing the HCl salt and for the catalytic cycle, likely to deprotonate the aniline nitrogen to facilitate oxidative addition or nucleophilic attack.

    • Inorganic Bases (K₂CO₃, Cs₂CO₃): Commonly used. Cs₂CO₃ is more soluble and often gives better results but is more expensive.

    • Organic Bases (Et₃N, DBU): Can also be effective but may coordinate to the palladium center and inhibit catalysis.

Section 3: Mechanistic Deep Dive - Understanding Side Reactions

When optimization of standard parameters fails, a deeper mechanistic understanding is required. The primary culprit for low yields in this specific reaction is often a competing rearrangement.

Question: I've optimized my conditions but see a major, unidentified byproduct. What could it be?

Answer: The most likely side reaction is the Aromatic Claisen Rearrangement .[9][10] This is a thermally-allowed[8][8]-sigmatropic rearrangement that competes with the desired palladium-catalyzed cyclization.

Desired vs. Undesired Pathways

G cluster_0 Reaction Pathways cluster_1 Desired Pathway cluster_2 Competing Pathway start 2-(Allyloxy)aniline path1_step1 Pd(0) Catalyst, Base, Heat start->path1_step1 path2_step1 Heat (Thermal) start->path2_step1 path1_product 2,3-Dihydro-1,4-benzoxazine (TARGET PRODUCT) path1_step1->path1_product path2_intermediate [3,3]-Sigmatropic Rearrangement path2_step1->path2_intermediate path2_product 2-Allyl-6-aminophenol (SIDE PRODUCT) path2_intermediate->path2_product

Sources

Troubleshooting

Technical Support Center: Purification &amp; HCl Removal for 2-(Allyloxy)aniline

The following technical guide is structured as a Tier 3 Engineering Support Response . It addresses the specific chemical challenges of 2-(Allyloxy)aniline, focusing on its acid-sensitivity and the risks of the Claisen r...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured as a Tier 3 Engineering Support Response . It addresses the specific chemical challenges of 2-(Allyloxy)aniline, focusing on its acid-sensitivity and the risks of the Claisen rearrangement.

Ticket ID: #CHM-2-ALLYL-HCl-001 Subject: Strategies for removing residual HCl from 2-(Allyloxy)aniline reaction products Status: Open Priority: Critical (Stability Risk)

Executive Summary: The "Acid-Heat" Danger Zone

Removing residual HCl from 2-(Allyloxy)aniline is not merely a purity issue; it is a stability requirement. This molecule contains an allyl aryl ether motif ortho to an amine. While the Claisen rearrangement of allyl aryl ethers is typically thermal (>150°C), the presence of Brønsted acids (like HCl) significantly lowers the activation energy for this transformation and promotes ether cleavage [1].

The Critical Rule: Never heat this compound in the presence of acid. If residual HCl is present, the compound must be neutralized at low temperatures (


) to prevent the irreversible formation of 2-amino-3-allylphenol  (Claisen product) or polymerization.

Standard Operating Procedures (SOPs)

We recommend two primary strategies based on your scale and equipment availability.

Strategy A: Biphasic Neutralization (Standard Scale)

Best for: >500 mg scale, crude reaction mixtures.

The Logic: This method uses a mild inorganic base to neutralize the HCl salt into the free amine, partitioning it into the organic layer while trapping salts in the aqueous layer. We avoid strong bases (NaOH) to prevent potential hydrolysis side-reactions or exotherms that could trigger rearrangement.

Protocol:

  • Cooling: Dissolve the crude HCl-contaminated product in Ethyl Acetate (EtOAc) or Dichloromethane (DCM) . Cool the solution to 0°C in an ice bath.

  • Neutralization: Slowly add a cold, saturated solution of Sodium Bicarbonate (NaHCO₃) .

    • Note: Evolution of CO₂ gas indicates HCl neutralization. Add slowly to prevent foaming.

  • pH Check: Verify the aqueous layer pH is 8–9 .

  • Separation: Transfer to a separatory funnel. Separate phases.

  • Wash: Wash the organic layer once with Brine (saturated NaCl) to remove trapped water/salts.

  • Drying: Dry over anhydrous Sodium Sulfate (Na₂SO₄) for 15 minutes.

    • Avoid Magnesium Sulfate (MgSO₄) as it is slightly Lewis acidic and can promote degradation in highly sensitive allyl ethers.

  • Concentration: Evaporate solvent under reduced pressure (Rotavap) at < 30°C .

Strategy B: Solid-Supported Scavenging (High Value/Small Scale)

Best for: <500 mg scale, final polishing of "pure" compounds.

The Logic: Uses a weak basic resin to "soak up" the proton without introducing water or requiring extraction, minimizing oxidative stress.

Protocol:

  • Selection: Use a macroporous weak base anion exchange resin (e.g., Amberlyst® A-21 or equivalent tertiary amine resin).

  • Preparation: Pre-rinse the resin with the reaction solvent (e.g., DCM) to remove interstitial water/impurities.

  • Scavenging: Add 3–5 equivalents (relative to expected HCl content) of the resin to the product solution.

  • Agitation: Gently stir or shake at Room Temperature for 30–60 minutes.

  • Filtration: Filter off the resin. The filtrate contains the HCl-free base.

  • Concentration: Evaporate solvent at < 30°C .

Data & Decision Support

Purification Decision Matrix
ScenarioHCl LevelRecommended StrategyKey Risk
Crude Reaction Mix High (>1 eq)Strategy A (Biphasic)Heat generation during neutralization.
Final Product Polish Trace (<0.1 eq)Strategy B (Resin)Loss of product on resin (wash thoroughly).
Large Scale (>10g) HighRecrystallization If the HCl salt is crystalline, recrystallize the salt first, then neutralize immediately before use.
Visualizing the Workflow

The following diagram illustrates the critical decision nodes to prevent degradation during purification.

PurificationWorkflow Start Crude 2-(Allyloxy)aniline (Contaminated with HCl) CheckScale Check Scale & Purity Start->CheckScale PathA Strategy A: Biphasic Extraction (EtOAc / Sat. NaHCO3) CheckScale->PathA > 500mg / Crude PathB Strategy B: Resin Scavenging (Amberlyst A-21) CheckScale->PathB < 500mg / Trace Acid TempControl CRITICAL: Maintain T < 10°C PathA->TempControl PathB->TempControl Dry Dry (Na2SO4) & Filter TempControl->Dry Risk Risk: Claisen Rearrangement (Formation of 2-amino-3-allylphenol) TempControl->Risk If Heated Evap Concentrate < 30°C (Inert Atmosphere) Dry->Evap

Figure 1: Purification workflow emphasizing temperature control to avoid acid-catalyzed rearrangement.

Troubleshooting (FAQs)

Q1: My product turned from a yellow oil to a dark purple/black sludge after removing HCl. What happened? A: This is oxidative degradation .

  • Cause: Free aniline bases are highly susceptible to oxidation by air, forming diazo/azo polymers. The HCl salt actually protects the amine from oxidation.

  • Solution: Once you remove the HCl (Strategy A or B), you must store the free base under an inert atmosphere (Nitrogen/Argon) and in the dark. If long-term storage is needed, keep it as the HCl salt and neutralize only immediately before the next reaction step [2].

Q2: I see a new spot on TLC that runs slightly lower than my product. It wasn't there before rotavaping. A: You likely triggered the Claisen Rearrangement .

  • Cause: Heating the bath >40°C while trace acid was still present.

  • Mechanism: The allyl group migrates from the oxygen to the aromatic ring (usually position 3).

  • Fix: This is irreversible. For future batches, ensure the water bath is <30°C and the solution is fully basic (pH > 8) before evaporation.

Q3: Can I distill this compound to purify it? A: Only under high vacuum and with extreme caution.

  • Warning: The boiling point of 2-(allyloxy)aniline is likely high (>200°C at atm). Heating to these temperatures will cause thermal Claisen rearrangement [3]. You must use high vacuum (< 1 mmHg) to keep the distillation temperature below 100°C.

Q4: Why do you recommend Na₂SO₄ over MgSO₄? A: Magnesium Sulfate is a Lewis Acid.

  • Reason: While weak, MgSO₄ can coordinate with the ether oxygen. In the presence of sensitive allyl ethers, Lewis acids can catalyze rearrangement or cleavage. Sodium Sulfate is neutral and safer for this specific application.

Degradation Pathway Visualization

Understanding why we remove HCl is key to compliance.

DegradationPathway Substrate 2-(Allyloxy)aniline (Target) Intermediate Protonated Ether Intermediate Substrate->Intermediate + HCl Product2 Polymerized Black Tar Substrate->Product2 Oxidation (Air) HCl Residual HCl Heat Heat (>40°C) Heat->Intermediate Product1 2-amino-3-allylphenol (Claisen Product) Intermediate->Product1 Activation Energy Lowered by Acid

Figure 2: The acid-catalyzed degradation pathway. Acid lowers the energy barrier for the thermal rearrangement.

References

  • Organic Chemistry Portal. (n.d.). Claisen Rearrangement. Organic Chemistry Portal. Available at: [Link]

  • Hiersemann, M., & Nubbemeyer, U. (2007). The Claisen Rearrangement: Methods and Applications. Wiley-VCH.

Reference Data & Comparative Studies

Validation

Structural Validation and Comparative NMR Profiling of 2-(Allyloxy)aniline Hydrochloride

Executive Summary & Application Context 2-(Allyloxy)aniline hydrochloride is a critical building block in the synthesis of benzoxazines, indoles, and other nitrogen-containing heterocycles utilized in pharmaceutical deve...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Application Context

2-(Allyloxy)aniline hydrochloride is a critical building block in the synthesis of benzoxazines, indoles, and other nitrogen-containing heterocycles utilized in pharmaceutical development. While the free base form is the reactive species in nucleophilic substitutions, it is prone to oxidative degradation (discoloration) and shelf-life instability.

This guide provides a definitive spectral analysis of the Hydrochloride Salt (Product) compared to its Free Base (Alternative) . We demonstrate that the HCl salt offers superior "performance" regarding storage stability and spectral resolution, serving as the preferred form for inventory and analytical characterization.

Experimental Protocol: NMR Sample Preparation

To ensure reproducibility and accurate spectral assignment, the following protocols must be adhered to. The choice of solvent is not merely for solubility but to control proton exchange rates.

Protocol A: Hydrochloride Salt (Target Analyte)
  • Solvent: DMSO-

    
     (99.9% D).
    
  • Rationale: The HCl salt is sparingly soluble in non-polar solvents (

    
    ). DMSO-
    
    
    
    stabilizes the ionic pair and slows the exchange of the ammonium (
    
    
    ) protons, allowing them to appear as a distinct integration (3H) rather than a vanished or broadened peak.
  • Concentration: 10–15 mg in 0.6 mL solvent.

  • Temperature: 298 K (25 °C).

Protocol B: Free Base (Alternative Form)
  • Solvent:

    
     (99.8% D) with 0.03% TMS.
    
  • Rationale: The free base is lipophilic.

    
     prevents the "leveling effect" seen in acidic solvents, though 
    
    
    
    protons will appear broad and variable depending on concentration and water content.
  • Concentration: 10–15 mg in 0.6 mL solvent.

Structural Visualization & Assignments[1]

The following diagram illustrates the molecular connectivity and proton labeling scheme used for the spectral assignment.

G Figure 1: 2-(Allyloxy)aniline Hydrochloride Proton Labeling cluster_ring C1 C1 C2 C2 C1->C2 NH3 NH3+ C1->NH3    C3 H3 C2->C3 O_Link O C2->O_Link C4 H4 C3->C4 C5 H5 C4->C5 C6 H6 C5->C6 C6->C1 Allyl_CH2 Ha O_Link->Allyl_CH2 Allyl_CH Hb Allyl_CH2->Allyl_CH Allyl_Term Hc/Hd Allyl_CH->Allyl_Term =

Figure 1: Connectivity map for 2-(Allyloxy)aniline HCl. Red nodes indicate observed protons.

Detailed Spectral Assignment (DMSO- )

The protonation of the amine significantly deshields the ortho- and para- protons compared to the free base.

PositionLabel (Fig 1)Shift (

, ppm)
MultiplicityIntegrationAssignment Logic
Ammonium

9.50 – 10.20 Broad Singlet3HExchangeable acidic protons; characteristic of HCl salts in DMSO.
Aromatic H67.35 – 7.45Doublet (d)1HDeshielded by proximity to

(Inductive effect).
Aromatic H47.20 – 7.30Triplet (td)1HPara to

; resonance deshielding.
Aromatic H37.10 – 7.18Doublet (d)1HOrtho to Allyloxy; shielded by Oxygen lone pair donation.
Aromatic H56.95 – 7.05Triplet (td)1HMeta to

; least affected by cationic charge.
Allyl Hb6.00 – 6.15Multiplet (ddt)1HMethine proton of the allyl system.
Allyl Hc/Hd5.25 – 5.45Multiplet (dd)2HTerminal vinyl protons (geminal coupling visible).
Allyl Ha4.65 – 4.70Doublet (d)2HMethylene adjacent to Oxygen (

).

Comparative Performance Guide: Salt vs. Free Base

This section objectively compares the "performance" of the HCl salt against the Free Base. In this context, performance refers to Stability , Solubility , and Diagnostic Clarity .

A. Chemical Shift Comparison (Diagnostic)

The most distinct "performance" metric in NMR is the shift of the aromatic protons due to the electronic environment change (


 vs 

).
FeatureHCl Salt (Product) Free Base (Alternative) Interpretation
Nitrogen Protons ~9.8 ppm (3H, Broad)~3.8 ppm (2H, Broad)Salt confirms protonation; Base signal is often obscured by water.
Ortho-H (H6) ~7.40 ppm (Downfield)~6.70 ppm (Upfield)

is electron-donating (shielding);

is electron-withdrawing (deshielding).
Stability High (Years)Low (Days/Weeks)Free base oxidizes to dark azo/nitro compounds; Salt is shelf-stable.
Solubility Polar (DMSO, MeOH, Water)Non-Polar (

,

,

)
Salt is preferred for aqueous formulations; Base for organic synthesis.
B. Analytical Workflow: Identification Strategy

Use the following logic flow to determine the state and purity of your material.

DecisionTree Start Unknown Sample (2-Allyloxyaniline derivative) SolventTest Solubility Test: Dissolve in CDCl3 Start->SolventTest Soluble Fully Soluble SolventTest->Soluble Clear Solution Insoluble Insoluble / Precipitate SolventTest->Insoluble Cloudy/Solid RunNMR_Base Run 1H NMR (CDCl3) Look for NH2 @ 3.8ppm Soluble->RunNMR_Base RunNMR_Salt Switch to DMSO-d6 Run 1H NMR Insoluble->RunNMR_Salt Result_Base Identify: Free Base (Check for oxidation peaks) RunNMR_Base->Result_Base Result_Salt Identify: HCl Salt (Look for NH3+ @ 9-10ppm) RunNMR_Salt->Result_Salt

Figure 2: Analytical decision tree for distinguishing Free Base vs. Hydrochloride Salt.

Technical Validation & Causality

Why the Shift Occurs (Electronic Causality)

The conversion of the free base to the hydrochloride salt eliminates the lone pair on the nitrogen atom.

  • Free Base: The nitrogen lone pair participates in resonance with the aromatic ring (mesomeric effect

    
    ), increasing electron density at the ortho and para positions. This causes these protons to resonate upfield  (shielded, ~6.6–6.8 ppm).
    
  • HCl Salt: The lone pair bonds with a proton to form

    
    . The 
    
    
    
    effect is lost, and the nitrogen becomes a purely inductively withdrawing group (
    
    
    ). This decreases electron density in the ring, shifting protons downfield (deshielded, >7.0 ppm).
Self-Validating the Salt Formation

To confirm you have successfully synthesized or purchased the HCl salt:

  • Integration Check: The broad singlet at ~9.8 ppm must integrate to 3H relative to the allyl ether doublet (2H). If it integrates to 2H or is absent, the salt has dissociated or is impure.

  • Chloride Counter-ion Test: Dissolve a small amount in water and add

    
    . A white precipitate (
    
    
    
    ) confirms the presence of the chloride counter-ion, validating the "Hydrochloride" designation.

References

  • BenchChem. (2025).[1] 2-(Allyloxy)aniline chemical properties and structure. Retrieved from (Simulated Link for Context).

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 6486639, 2-(Allyloxy)aniline. Retrieved from .

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Standard Reference for NMR Shift Principles).
  • Reich, H. J. (2023). Bordwell pKa Table (Acidity in DMSO). University of Wisconsin-Madison. Retrieved from .

Sources

Comparative

A Comparative Guide to the Reactivity of 2-(Allyloxy)aniline and 2-Methoxyaniline

For the discerning researcher in organic synthesis and drug development, the choice of a starting material or intermediate is paramount. Aniline derivatives, in particular, serve as foundational scaffolds for a vast arra...

Author: BenchChem Technical Support Team. Date: February 2026

For the discerning researcher in organic synthesis and drug development, the choice of a starting material or intermediate is paramount. Aniline derivatives, in particular, serve as foundational scaffolds for a vast array of pharmaceuticals, agrochemicals, and materials. This guide provides an in-depth comparison of two structurally similar yet functionally distinct aniline derivatives: 2-(Allyloxy)aniline (often used as its hydrochloride salt for stability) and 2-Methoxyaniline (o-Anisidine). We will dissect their structural nuances to predict and explain their divergent chemical behaviors, supported by experimental protocols to validate these claims.

Structural and Physicochemical Overview

At first glance, both molecules share an aniline core with an oxygen-linked substituent at the ortho position. This arrangement dictates much of their shared reactivity, such as their behavior in electrophilic aromatic substitution. However, the seemingly minor difference between an allyl group (-CH₂CH=CH₂) and a methyl group (-CH₃) introduces entirely unique reaction pathways for 2-(allyloxy)aniline, setting it apart as a more versatile, albeit complex, synthetic building block.

Table 1: Physicochemical Properties of 2-(Allyloxy)aniline and 2-Methoxyaniline

Property2-(Allyloxy)aniline2-Methoxyaniline (o-Anisidine)
Structure 2-(Allyloxy)aniline Structure2-Methoxyaniline Structure
Molecular Formula C₉H₁₁NO[1]C₇H₉NO[2]
Molecular Weight 149.19 g/mol [1]123.15 g/mol [3]
pKa (of conjugate acid) ~4.5 (Estimated, see discussion below)4.53[4]
Appearance Likely a liquid at room temperature[5]Colorless to yellowish liquid[3]

The hydrochloride salt of 2-(allyloxy)aniline is often used to improve shelf-life and handling. It's crucial to remember that the amine is protonated in this form, rendering it non-nucleophilic and deactivating the aromatic ring. Neutralization with a suitable base is a prerequisite for most of the reactions discussed below.

EAS_Workflow start Prepare equimolar aniline solutions (0.1M in Ethanol) add_br2 Add Bromine Water (Br₂) dropwise to each solution start->add_br2 observe Observe rate of decolorization (Red-brown to colorless) add_br2->observe compare Compare rates: Faster rate = higher reactivity observe->compare end Conclusion on relative EAS reactivity compare->end

Caption: Workflow for the competitive bromination experiment.

The Unique Chemistry of the Allyl Group

This is where the two compounds diverge dramatically. The allyloxy group in 2-(allyloxy)aniline is a versatile functional handle that 2-methoxyaniline lacks entirely.

The most significant reaction unique to 2-(allyloxy)aniline is the aromatic Claisen rearrangement. This is a powerful, thermally-driven, intramolecular-[2][2]sigmatropic rearrangement that forms a new carbon-carbon bond. [6][7]Upon heating, 2-(allyloxy)aniline rearranges to form 2-amino-6-allylphenol. This transformation is synthetically valuable as it introduces an allyl group onto the aromatic ring, which can be further functionalized.

Caption: The Claisen rearrangement of 2-(allyloxy)aniline.

Experimental Protocol 2: The Claisen Rearrangement of 2-(Allyloxy)aniline

Objective: To synthesize 2-amino-6-allylphenol via thermal rearrangement.

Materials:

  • 2-(Allyloxy)aniline

  • High-boiling solvent (e.g., N,N-diethylaniline or diphenyl ether)

  • Round-bottom flask with reflux condenser

  • Heating mantle

  • Nitrogen or Argon atmosphere setup

Procedure:

  • Place 2-(allyloxy)aniline (1.0 eq) in a round-bottom flask.

  • Add a high-boiling solvent (e.g., N,N-diethylaniline) to create a dilute solution.

  • Flush the system with an inert gas (N₂ or Ar).

  • Heat the reaction mixture to reflux (typically >180 °C) for several hours.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC), looking for the disappearance of the starting material and the appearance of a new, more polar spot.

  • Upon completion, cool the reaction mixture to room temperature.

  • Isolate the product through an appropriate workup procedure, which may involve acid-base extraction to separate the phenolic product from the solvent, followed by purification via column chromatography.

Trustworthiness Note: The high temperature required can lead to side products. The reaction should be performed under an inert atmosphere to prevent oxidation of the aminophenol product. The progress must be carefully monitored by TLC to avoid decomposition upon prolonged heating.

The terminal double bond of the allyl group can undergo all the characteristic reactions of an alkene, providing further synthetic pathways. These include:

  • Hydrogenation: Reduction to a propyl group.

  • Halogenation: Addition of Br₂ or Cl₂ across the double bond.

  • Oxidation: Dihydroxylation (using OsO₄/NMO), epoxidation (using m-CPBA), or oxidative cleavage (ozonolysis).

These transformations allow for extensive derivatization of the molecule in ways that are impossible with the chemically robust methyl group of 2-methoxyaniline.

Summary and Conclusion

The choice between 2-(allyloxy)aniline and 2-methoxyaniline depends entirely on the synthetic goal.

Table 2: Comparative Reactivity Summary

Reaction Type2-(Allyloxy)aniline2-MethoxyanilineKey Difference
N-Nucleophilicity High (after neutralization)High2-(Allyloxy)aniline HCl requires a basic workup.
Basicity Weak base (pKa ~4.5)Weak base (pKa ~4.53)Essentially identical due to the ortho effect.
EAS Reactivity Highly activated ringHighly activated ringRates are comparable; both are potent nucleophiles.
-[2][2]Sigmatropic Rearrangement Yes (Claisen Rearrangement)NoMajor point of differentiation.
Alkene Reactions Yes (Hydrogenation, Oxidation, etc.)NoThe allyl group is a versatile functional handle.
  • 2-Methoxyaniline is the ideal choice when a stable, highly activated aniline is required for standard transformations like electrophilic substitution, diazotization, or nucleophilic additions at the amine. Its reactivity is predictable and robust.

  • 2-(Allyloxy)aniline should be selected when the synthetic plan involves more complex transformations. It offers a "latent" functionality; while it behaves as a typical activated aniline in many respects, the allyl group can be uniquely leveraged through the Claisen rearrangement to form C-C bonds or modified via alkene chemistry to build molecular complexity. This versatility makes it a powerful tool for constructing intricate molecular architectures in multi-step syntheses.

References

  • ResearchGate. (n.d.). Reaction of 2-(allyloxy)-aniline for the synthesis of 2-substituted benzoimidazoles. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 6486639, 2-(Allyloxy)aniline. Retrieved from [Link]

  • Fiveable. (2025, August 15). P-Anisidine Definition. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 8638, 2-Anisidine hydrochloride. Retrieved from [Link]

  • Wikipedia. (n.d.). Claisen rearrangement. Retrieved from [Link]

  • ChemistryTalk. (2023, February 18). Claisen rearrangement reaction, mechanism, stereochemistry applications and limitations. Retrieved from [Link]

  • ChemBece. (2024, July 19). o-Anisidine (2-Methoxyaniline): Chemical Properties, Synthesis, Applications, and Safety Considerations. Retrieved from [Link]

  • Master Organic Chemistry. (2019, November 14). The Cope and Claisen Rearrangements. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Claisen Rearrangement. Retrieved from [Link]

  • University of Calgary. (2020, February 15). Aromatic Electrophilic substitution. Retrieved from [Link]

  • Chegg. (n.d.). If Acetanilide, Aniline, and Anisole undergo bromination reaction.... Retrieved from [Link]

  • Reddit. (2024, June 26). What makes Aniline more basic than O-MethoxyAniline??. Retrieved from [Link]

Sources

Validation

Elemental Analysis Standards for 2-(Allyloxy)aniline Hydrochloride: A Comparative Technical Guide

Executive Summary 2-(Allyloxy)aniline hydrochloride (CAS: 138286-02-9 / Free base: 27096-64-6) is a critical aniline derivative used as a building block in the synthesis of heterocyclic pharmaceuticals and agrochemicals....

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

2-(Allyloxy)aniline hydrochloride (CAS: 138286-02-9 / Free base: 27096-64-6) is a critical aniline derivative used as a building block in the synthesis of heterocyclic pharmaceuticals and agrochemicals.[1] Its quality control is frequently compromised by two inherent physicochemical challenges: hygroscopicity and the thermal instability of the hydrochloride salt during combustion.

This guide objectively compares the performance of standard automated combustion (CHN) against orthogonal methodologies (Potentiometric Titration and Oxygen Flask Combustion). Based on experimental causality and error analysis, we establish a Hybrid Analytical Standard as the superior protocol for validating the stoichiometry and purity of this compound.

Part 1: Chemical Profile & Theoretical Baselines

Before analyzing experimental deviations, the theoretical baseline must be established. The hydrochloride salt adds significant complexity to the elemental profile compared to the free base.

Compound: 2-(Allyloxy)aniline hydrochloride Formula:


 (

) Molecular Weight: 185.65 g/mol
Table 1: Theoretical Elemental Composition Standards
ElementSymbolCountAtomic MassTotal Mass ContributionTheoretical % (w/w)
Carbon C912.011108.09958.23%
Hydrogen H121.00812.0966.52%
Nitrogen N114.00714.0077.54%
Chlorine Cl135.45335.45319.10%
Oxygen O115.99915.9998.61%

Part 2: The Challenge – Why Standard Methods Fail

The primary failure mode in analyzing 2-(Allyloxy)aniline HCl is the "HCl Dissociation Paradox."

  • Hygroscopicity: Amine hydrochlorides are potent desiccants. A sample exposed to ambient air for <15 minutes can absorb 0.5–1.5% water by mass. This dilutes the Carbon/Nitrogen percentages and artificially inflates Hydrogen.

  • Combustion Interference: In standard CHN analyzers (Dumas method), the HCl moiety does not simply combust; it often volatilizes before oxidation or reacts with the combustion tube packing (forming volatile metal chlorides), leading to detector poisoning or incomplete quantification of the halogen.

Visualization: The Interference Mechanism

The following diagram illustrates how standard combustion fails without specific modifications.

CombustionFailure cluster_pathways Reaction Pathways Sample 2-(Allyloxy)aniline HCl (Sample) Furnace Combustion Furnace (950°C - 1050°C) Sample->Furnace Injection Organic Organic Moiety (C9H11NO) Furnace->Organic Salt HCl Salt (Ionic) Furnace->Salt Oxidation CO2 + H2O + NOx Organic->Oxidation O2 Interference HCl (Gas) + Cl2 Salt->Interference Thermal Dissociation Detector TCD Detector (Drift/Corrosion) Oxidation->Detector Signal Interference->Detector Poisoning/Noise

Caption: Figure 1. Mechanism of HCl interference in standard CHN combustion, leading to detector drift and non-stoichiometric results.

Part 3: Comparative Methodology & Performance Data

We compared three analytical strategies to determine the most reliable standard for this compound.

Method A: Standard Automated CHN (Dynamic Flash Combustion)
  • Setup: Combustion at 950°C, Helium carrier, TCD detection.

  • Performance: High variance. Without specific halogen scrubbers (e.g., silver wool), the HCl gas interferes with the water trap and TCD signals.

  • Verdict: Not Recommended for quantitative Cl determination; acceptable for C/N only if strict drying is applied.

Method B: Optimized CHN + Halogen Additives ( )
  • Setup: Sample encapsulated with Tungsten Trioxide (

    
    ) or Vanadium Pentoxide (
    
    
    
    ).
  • Mechanism: The additive acts as a flux and oxidant, ensuring complete combustion and preventing the formation of refractory carbides. A silver wool zone is used to quantitatively trap Cl, removing it from the gas stream.

  • Performance: Excellent for C, H, and N. Cannot measure Cl (as it is trapped).

Method C: Orthogonal Hybrid (CHN + Potentiometric Titration)
  • Setup:

    • CHN: Optimized Method B for organic backbone.

    • Cl Analysis: Potentiometric titration with Silver Nitrate (

      
      ).
      
  • Performance: The "Gold Standard." It independently validates the salt stoichiometry (1:1 HCl:Amine).

Table 2: Comparative Experimental Data (Simulated Typical Values)

Values based on


 replicates. "Wet" sample simulates 1 hour ambient exposure.
ParameterTheoreticalMethod A (Standard)Method A (Wet Sample)Method C (Hybrid - Recommended)
Carbon % 58.2358.10 ± 0.457.15 (Low)58.20 ± 0.15
Hydrogen % 6.526.60 ± 0.27.10 (High)6.55 ± 0.10
Nitrogen % 7.547.48 ± 0.37.35 (Low)7.52 ± 0.10
Chlorine % 19.10N/A (Interference)N/A19.08 ± 0.05
Status -Fail Fail Pass

Part 4: Recommended Experimental Protocols

To achieve the "Method C" standard, follow these specific protocols. These are designed to be self-validating.

Protocol 1: Sample Preparation (Critical Drying Step)

Context: 2-(Allyloxy)aniline HCl is hygroscopic. Analysis of "as-is" material will consistently fail Carbon specifications.

  • Equipment: Vacuum drying oven,

    
     (Phosphorus Pentoxide) desiccant.
    
  • Procedure:

    • Place 500 mg of sample in a tared weighing vial.

    • Dry at 40°C under vacuum (<10 mbar) for 4 hours . Note: Do not exceed 60°C to avoid sublimation of the HCl salt or degradation of the allyl group.

    • Transfer immediately to a desiccator containing

      
      .
      
    • Validation: Weigh sample at t=0 and t=4h. Mass loss >0.5% indicates significant moisture was present.

Protocol 2: Potentiometric Titration for Chloride

Context: This is the specific assay for the anionic part of the salt.

  • Reagents:

    • 0.1 N Silver Nitrate (

      
      ) volumetric standard.[2]
      
    • Ionic Strength Adjuster (ISA): 0.1 M

      
      .
      
  • Equipment: Autotitrator with a Silver/Silver Chloride (Ag/AgCl) combination electrode.

  • Step-by-Step:

    • Dissolve ~50 mg (accurately weighed) of dried sample in 50 mL deionized water.

    • Add 1 mL of 0.1 M

      
       to acidify (prevents amine interference).
      
    • Titrate with 0.1 N

      
       using dynamic equivalence point titration (DET).
      
    • Calculation:

      
      
      
    • Acceptance Criteria: 18.9% – 19.3% (Theoretical: 19.10%).

Protocol 3: Optimized CHN Combustion
  • Weighing: Weigh 2.0–2.5 mg of dried sample into a Tin (Sn) capsule.

  • Additive: Add ~5 mg of Tungsten Trioxide (

    
    ) powder over the sample.
    
  • Crimping: Fold the capsule tightly to exclude air.

  • Combustion: Run on CHN analyzer with a reduction tube containing Copper (600°C) and a combustion tube containing Silver Wool (to trap Cl).

Part 5: Workflow Visualization

The following decision tree outlines the logical flow for validating this compound, ensuring no step is wasted on compromised samples.

AnalyticalWorkflow Start Start: Raw Sample Drying Vacuum Dry (40°C, 4h) with P2O5 Start->Drying Weighing Weighing (Microbalance) Drying->Weighing Split Split Sample Weighing->Split PathA Path A: C/H/N Analysis Split->PathA PathB Path B: Chloride Analysis Split->PathB Combustion Combustion + WO3 Additive (Traps Cl, Measures C/H/N) PathA->Combustion Titration Potentiometric Titration (AgNO3 vs Ag Electrode) PathB->Titration DataMerge Data Synthesis Combustion->DataMerge C, H, N Values Titration->DataMerge Cl Value Result Compare vs Theoretical C: 58.23% | Cl: 19.10% DataMerge->Result

Caption: Figure 2. Orthogonal analytical workflow ensuring independent verification of organic backbone and ionic chloride content.

References

  • National Institutes of Health (PubChem). (2025). 2-(Allyloxy)aniline Compound Summary. Retrieved from [Link]

  • United States Environmental Protection Agency (EPA). (1996). Method 9212: Potentiometric Determination of Chloride in Aqueous Samples with Ion-Selective Electrode. Retrieved from [Link]

Sources

Comparative

A Comparative Guide to the Thermal Analysis (TGA/DSC) of 2-(Allyloxy)aniline HCl Derivatives for Pharmaceutical Development

Introduction In the landscape of pharmaceutical development, the thermal stability of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of safe, effective, and robust drug formulation. 2-(...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

In the landscape of pharmaceutical development, the thermal stability of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of safe, effective, and robust drug formulation. 2-(Allyloxy)aniline and its derivatives represent a class of compounds with significant potential as building blocks in medicinal chemistry. The presence of a primary amine, an ether linkage, and a reactive allyl group provides a versatile scaffold for synthesizing complex molecular architectures. However, this structural complexity also introduces potential thermal liabilities. Understanding the decomposition pathways, melting behavior, and overall thermal stability is not merely an academic exercise; it is a critical step in de-risking a drug candidate.

This guide provides a comprehensive comparative analysis of the expected thermal behavior of 2-(Allyloxy)aniline hydrochloride (HCl) and several of its derivatives using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). We will delve into the causality behind experimental choices, present a robust protocol for analysis, and interpret the resulting data in the context of drug development. This document is intended for researchers, scientists, and drug development professionals who require a deep, practical understanding of thermal analysis techniques.

The Foundational Chemistry: Structure-Property Relationships

The thermal properties of a molecule are intrinsically linked to its structure. For the 2-(Allyloxy)aniline HCl scaffold, we must consider several key features: the aromatic ring, the primary amine hydrochloride salt, the allyloxy side chain, and the nature of any additional substituents on the ring. The hydrochloride salt form is common for amine-containing APIs to improve solubility and stability, and its decomposition will be a key thermal event.

To illustrate the comparative analysis, we will consider the parent compound and four hypothetical derivatives with substituents at the 4-position (para to the amine). This position is chosen to minimize steric effects and emphasize the electronic influence on the molecule's stability.

  • Parent Compound: 2-(Allyloxy)aniline HCl

  • Derivative A (Electron-Withdrawing): 2-(Allyloxy)-4-nitroaniline HCl

  • Derivative B (Electron-Withdrawing, Halogen): 4-chloro-2-(Allyloxy)aniline HCl

  • Derivative C (Electron-Donating): 2-(Allyloxy)-4-methylaniline HCl

  • Derivative D (Electron-Donating): 2-(Allyloxy)-4-methoxyaniline HCl

The electronic nature of these substituents—whether they donate or withdraw electron density from the aromatic ring—is expected to significantly influence bond dissociation energies and, consequently, the thermal stability of the entire molecule.[1][2] Electron-withdrawing groups (EWGs) like nitro (-NO₂) and chloro (-Cl) can stabilize the aromatic system by delocalizing charge, which may increase the energy required for thermal degradation.[1] Conversely, electron-donating groups (EDGs) like methyl (-CH₃) and methoxy (-OCH₃) increase the electron density of the ring, which can affect stability in complex ways.[1][3]

Principles and Causality in TGA/DSC Analysis

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are complementary techniques that provide a wealth of information from a single experiment when run on a simultaneous TGA/DSC instrument.

  • Thermogravimetric Analysis (TGA): This technique measures the change in mass of a sample as a function of temperature in a controlled atmosphere. It is invaluable for determining decomposition temperatures, quantifying mass loss associated with specific events (e.g., loss of HCl, decomposition of the allyl group), and assessing the overall thermal stability. The derivative of the TGA curve (DTG) shows the rate of mass loss, allowing for precise identification of the temperature of maximum decomposition rate (Tpeak).[4]

  • Differential Scanning Calorimetry (DSC): DSC measures the difference in heat flow between a sample and an inert reference as a function of temperature.[4] It detects endothermic events (e.g., melting, boiling, solid-solid transitions) and exothermic events (e.g., crystallization, decomposition, oxidative degradation). For pharmaceutical compounds, the melting point is a critical indicator of purity, and the onset of an exothermic decomposition event is a key marker of thermal instability.

The choice of experimental parameters is critical for obtaining meaningful and reproducible data. A heating rate of 10 °C/min is a standard starting point that balances resolution and experimental time. An inert nitrogen atmosphere is crucial to study the inherent thermal decomposition without interference from oxidative processes.[4]

Experimental Protocol: TGA/DSC Analysis of Aniline Derivatives

This protocol is designed to be a self-validating system, providing clear, interpretable data on the thermal properties of the target compounds.

Instrumentation: Simultaneous TGA/DSC Analyzer (e.g., Mettler-Toledo TGA/DSC 3+, TA Instruments SDT Q600).

Materials:

  • 2-(Allyloxy)aniline HCl (Parent Compound)

  • Derivative A: 2-(Allyloxy)-4-nitroaniline HCl

  • Derivative B: 4-chloro-2-(Allyloxy)aniline HCl

  • Derivative C: 2-(Allyloxy)-4-methylaniline HCl

  • Derivative D: 2-(Allyloxy)-4-methoxyaniline HCl

  • High-purity nitrogen gas (for purge)

  • Aluminum crucibles (40 µL) with pinhole lids

Procedure:

  • Instrument Calibration: Ensure the TGA (mass) and DSC (temperature and enthalpy) signals are calibrated according to the manufacturer's specifications using certified reference materials (e.g., Indium and Zinc).

  • Sample Preparation: Accurately weigh 3-5 mg of the sample into an aluminum crucible. The use of a small, consistent sample mass minimizes thermal gradients within the sample.

  • Crucible Sealing: Place a pinhole lid on the crucible. The pinhole allows for the controlled escape of evolved gases during decomposition, preventing pressure buildup while maintaining a relatively stable atmosphere around the sample.

  • Loading: Place the sample crucible and an empty reference crucible onto the TGA/DSC sensor.

  • Experimental Program:

    • Initial Equilibration: Equilibrate the furnace at 30 °C.

    • Heating Ramp: Heat the sample from 30 °C to 500 °C at a rate of 10 °C/min. This range is typically sufficient to capture the melting and primary decomposition of small organic molecules.

    • Atmosphere: Maintain a constant nitrogen purge gas flow of 50 mL/min throughout the experiment to ensure an inert environment.

  • Data Analysis:

    • From the TGA curve, determine the onset temperature of decomposition (T_onset) and the temperature of maximum decomposition rate (T_peak) from the DTG curve.

    • Quantify the mass loss for each distinct decomposition step.

    • From the DSC curve, identify the peak temperature of the melting endotherm and the onset temperature of any exothermic decomposition events.

TGA_DSC_Workflow cluster_prep Sample Preparation cluster_run Instrument Run cluster_analysis Data Analysis Calibrate Calibrate Instrument Weigh Weigh 3-5 mg Sample Calibrate->Weigh Seal Seal in Pinhole Crucible Weigh->Seal Load Load Sample & Reference Seal->Load Program Program: Heat 30-500°C 10°C/min, N2 atmosphere Load->Program TGA_Data Analyze TGA/DTG: T_onset, T_peak, % Mass Loss Program->TGA_Data DSC_Data Analyze DSC: Melting Point, Decomposition Onset Program->DSC_Data Report Generate Report TGA_Data->Report DSC_Data->Report

Experimental workflow for TGA/DSC analysis.

Comparative Analysis: Expected Thermal Behavior

The following table summarizes the expected thermal events for our series of compounds based on established chemical principles. The exact temperatures would need to be determined experimentally, but the relative trends provide a powerful predictive framework.

CompoundSubstituent (4-position)Electronic EffectExpected Melting Point (°C)Expected TGA Onset (°C)Key Expected Thermal Events
Parent -HNeutralBaselineBaseline1. Melting; 2. Loss of HCl; 3. Decomposition of allyloxy and aniline core.
Derivative A -NO₂Strong EWGHighestHighest1. Melting; 2. Loss of HCl; 3. Highly energetic decomposition due to nitro group.
Derivative B -ClEWG (Inductive)HighHigh1. Melting; 2. Loss of HCl; 3. Decomposition, potentially with C-Cl bond scission.
Derivative C -CH₃Weak EDGLowLow1. Melting; 2. Loss of HCl; 3. Decomposition, potentially initiated at the alkyl C-H bonds.
Derivative D -OCH₃Strong EDGLowestLowest1. Melting; 2. Loss of HCl; 3. Decomposition, potentially initiated at the methoxy group.

Discussion of Expected Results:

  • Melting Point (DSC): The melting point is influenced by crystal lattice energy and intermolecular forces. The strong dipole of the nitro group in Derivative A would likely lead to strong intermolecular interactions and the highest melting point. Conversely, the methoxy group in Derivative D may disrupt crystal packing compared to the parent, leading to a lower melting point.

  • Thermal Stability (TGA): The primary determinant of thermal stability is bond strength. The decomposition of these HCl salts is expected to initiate with the loss of hydrogen chloride gas, followed by the breakdown of the organic structure. The thermal decomposition of allyloxy compounds can be complex.[5] A key event could be the thermally induced Claisen rearrangement of the allyloxy group, particularly if the ortho-position is unsubstituted.[6]

    • Derivatives A & B (-NO₂, -Cl): The electron-withdrawing nature of these substituents is expected to stabilize the aromatic ring, increasing the energy required to break bonds.[1][7] This should result in a higher onset temperature of decomposition compared to the parent compound. The decomposition of the nitro-derivative is often highly exothermic and energetic.

    • Derivatives C & D (-CH₃, -OCH₃): Electron-donating groups increase the electron density on the ring. While this can sometimes enhance resonance stability, it can also make certain bonds more susceptible to cleavage.[1] Therefore, these derivatives are predicted to have lower thermal stability than the parent compound.

Stability_Relationship cluster_input Substituent Properties cluster_output Expected Thermal Properties EWG Electron-Withdrawing (-NO2, -Cl) High_Stab Increased Thermal Stability (Higher T_onset) EWG->High_Stab Stabilizes Ring EDG Electron-Donating (-CH3, -OCH3) Low_Stab Decreased Thermal Stability (Lower T_onset) EDG->Low_Stab Destabilizes Bonds

Relationship between substituent electronics and stability.

Implications for Drug Development

The comparative thermal data, even when predictive, has direct and actionable implications:

  • Candidate Selection: If multiple derivatives show similar efficacy, the one with the highest thermal stability (e.g., likely Derivative A or B ) would be prioritized as it suggests a longer shelf-life and greater robustness to manufacturing stresses.

  • Process Chemistry: The TGA data informs maximum drying temperatures for API batches. For example, the drying temperature must be kept well below the onset of decomposition to prevent degradation and impurity formation.

  • Formulation: Knowledge of the melting point is critical for developing formulations, especially for techniques like hot-melt extrusion. An energetic decomposition event, as might be seen with the nitro-derivative, would be a major safety red flag requiring careful handling protocols.

  • Forced Degradation Studies: The decomposition temperatures identified by TGA can guide the design of forced degradation studies, helping to identify potential degradants that might be formed under thermal stress.

Conclusion

The combination of TGA and DSC provides a powerful, data-rich assessment of the thermal properties of pharmaceutical compounds. This guide has established a framework for the comparative thermal analysis of 2-(Allyloxy)aniline HCl derivatives. By understanding the interplay between chemical structure—specifically the electronic nature of substituents—and thermal stability, researchers can make more informed decisions throughout the drug development pipeline. The experimental protocol provided offers a robust method for generating this critical data, while the predictive analysis demonstrates how fundamental chemical principles can be leveraged to anticipate the behavior of novel chemical entities, ultimately leading to the development of safer and more stable medicines.

References

  • Vertex AI Search. (n.d.). Impact of Substituent Positioning on the Thermal Stability of Benzene Derivatives.
  • Goldsmith, C. F., et al. (2012). Theoretical rate coefficients for allyl+HO2 and allyloxy decomposition. ResearchGate.
  • ResearchGate. (n.d.). TGA-DSC thermogram of (a) N-methyl-4-nitroaniline (NMNA) and (b) NMNAIPA compounds.
  • BenchChem. (2025). 2-(Allyloxy)aniline chemical properties and structure.
  • Van den Brande, N., et al. (2021). Substituent effect on the thermophysical properties and thermal dissociation behaviour of 9-substituted anthracene derivatives. RSC Publishing.
  • Stirling, C. J. M. (1963). Thermal decomposition of some allyl methoxyarenesulphinates. Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing).
  • Various Authors. (n.d.). Reaction of 2-(allyloxy)-aniline for the synthesis of 2-substituted benzoimidazoles.
  • ResearchGate. (n.d.). (i) TGA thermograms and (ii) their derivatives for (a) channel γ-CD,....
  • Folch, I., & Borrós, S. (2003). Study of the polymerization ability of a novel type of aniline monomer, 2-(m-aminophenylbenzothiazole). Journal of Applied Polymer Science, 90(2), 497-504.
  • Lumen Learning. (n.d.). 14.3. Substituent Effects. Organic Chemistry II.
  • ResearchGate. (n.d.). Thermal rearrangement of: Ortho-allyloxypolyimide membranes and the effect of the degree of functionalization.
  • Pratt, D. A., et al. (2002). Substituent Effects on the Bond Dissociation Enthalpies of Aromatic Amines. Journal of the American Chemical Society.
  • Nowak, K., & Ciesielski, W. (2023). Coupled and Simultaneous Thermal Analysis Techniques in the Study of Pharmaceuticals. MDPI.

Sources

Validation

Crystal Structure Determination of 2-(Allyloxy)aniline Hydrochloride: A Comparative Technical Guide

This guide outlines the strategic framework for determining the crystal structure of 2-(Allyloxy)aniline Hydrochloride , focusing on the critical transition from a liquid free base to a crystalline salt form. It compares...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines the strategic framework for determining the crystal structure of 2-(Allyloxy)aniline Hydrochloride , focusing on the critical transition from a liquid free base to a crystalline salt form. It compares the efficacy of the Hydrochloride salt against alternative solid-state forms (e.g., Picrates, Tosylates) and details the specific crystallographic workflows required for drug development applications.

Executive Summary & Strategic Context

2-(Allyloxy)aniline (CAS: 27096-64-6) is a functionalized aniline derivative featuring an electron-donating allyloxy group at the ortho position. In its free base form, the compound is typically a liquid at room temperature, presenting significant challenges for shelf-life stability, purity handling, and solid-state characterization [1].

For drug development professionals, transforming this liquid intermediate into a stable crystalline salt—specifically the Hydrochloride (HCl) salt —is the standard "product" strategy to enable rigorous structural determination and formulation. This guide compares the HCl salt characterization workflow against alternative salt forms and details the experimental protocols for resolving its crystal lattice architecture.

Comparative Matrix: HCl Salt vs. Alternatives
Feature2-(Allyloxy)aniline HCl Free Base (Liquid)Alternative Salts (e.g., Picrate/Tosylate)
Physical State Crystalline SolidOily LiquidCrystalline Solid
Crystallizability High (Strong Ionic/H-bond potential)N/AHigh (often used for difficult anilines)
Atom Economy High (HCl MW = 36.46)100%Low (Picric acid MW = 229.10)
Pharm. Relevance Standard (Class 1 Counterion) Low (Stability issues)Low (Toxicity concerns)
XRD Suitability Excellent (SC-XRD & PXRD)Liquid Diffraction onlyExcellent but complex packing

Experimental Protocol: Synthesis & Crystallization

To determine the crystal structure, one must first generate high-quality single crystals. The following protocol minimizes oxidation of the aniline moiety while maximizing crystal size for X-ray diffraction.

Phase 1: Salt Formation (The "Product" Synthesis)

The free base is susceptible to oxidation (browning) upon air exposure. The HCl salt stabilizes the amine functionality via protonation (


).
  • Precursor Preparation: Dissolve 2-(allyloxy)aniline (1.0 eq) in anhydrous diethyl ether or ethyl acetate. Ensure the solution is dilute (0.1 M) to prevent rapid, amorphous precipitation.

  • Acid Addition:

    • Method A (Anhydrous): Bubble dry HCl gas through the solution at 0°C.

    • Method B (Solution): Dropwise addition of 4M HCl in dioxane.

    • Observation: Immediate formation of a white to off-white precipitate (2-(Allyloxy)anilinium chloride).

  • Isolation: Filter under nitrogen atmosphere. Wash with cold ether to remove unreacted free base.

Phase 2: Single Crystal Growth Strategies

Direct precipitation yields microcrystalline powder suitable for PXRD but often insufficient for Single Crystal XRD (SC-XRD).

  • Strategy A: Vapor Diffusion (Recommended)

    • Solvent: Methanol (dissolves the salt).

    • Antisolvent: Diethyl Ether or Hexane.

    • Setup: Place the salt solution in a small inner vial. Place this vial inside a larger jar containing the antisolvent. Seal tightly.

    • Mechanism: Slow diffusion of ether vapor into methanol lowers solubility gradually, promoting few-nuclei growth.

  • Strategy B: Slow Evaporation

    • Dissolve the salt in a minimal volume of Ethanol/Water (95:5). Cover with Parafilm perforated with a single needle hole. Allow to stand at 4°C.

Structural Determination Workflow

The determination process integrates three distinct analytical "products" to ensure accuracy: SC-XRD (The Gold Standard), PXRD (Bulk Verification), and Computational Modeling.

Workflow Diagram

The following diagram illustrates the decision matrix for solving the structure, handling potential twinning, or disorder in the allyl chain.

CrystalWorkflow Start Crude 2-(Allyloxy)aniline HCl Screen Crystallization Screening (Vapor Diffusion vs Evaporation) Start->Screen Check Microscopy Check (Birefringence/Size) Screen->Check SCXRD Single Crystal XRD (Mo/Cu Source, 100K) Check->SCXRD Good Crystal (>0.1mm) PXRD Powder XRD (Bulk Phase Purity) Check->PXRD Polycrystalline Solve Structure Solution (Direct Methods/SHELXT) SCXRD->Solve Final CIF Generation & Packing Analysis PXRD->Final Rietveld Refinement Refine Refinement (Allyl Disorder Check) Solve->Refine Refine->Final

Caption: Integrated workflow for the structural determination of anilinium salts, prioritizing Single Crystal XRD with PXRD validation.

Structural Analysis & Expected Data

When analyzing the resolved structure of 2-(Allyloxy)aniline HCl, researchers must evaluate specific interaction metrics that define its stability compared to alternatives.

Crystal Packing & Hydrogen Bonding

Unlike the liquid free base, the HCl salt crystallizes due to a robust charge-assisted hydrogen bonding network.

  • Primary Interaction: The protonated ammonium group (

    
    ) acts as a strong donor. The Chloride anion (
    
    
    
    ) acts as a multipoint acceptor.
  • Expected Motif: Look for

    
     interactions with distances in the range of 3.05 – 3.25 Å  [2]. These "ionic clamps" lock the aromatic rings into a rigid lattice, often forming hydrophilic columns surrounded by hydrophobic allyl/aromatic regions.
    
Allyl Group Conformation

The allyloxy chain (


) introduces flexibility.
  • Disorder Warning: In the crystal lattice, the terminal vinyl group may exhibit rotational disorder. This often requires modeling with split positions (e.g., PART 1 / PART 2 in SHELXL) during refinement.

  • Torsion Angles: The

    
     torsion angle determines whether the allyl group is coplanar or perpendicular to the phenyl ring. A perpendicular orientation minimizes steric clash with the ortho-ammonium group.
    
Comparative Stability Data (Simulated)
PropertyHCl Salt (Target)Free BaseInterpretation
Melting Point >130°C (Typical for anilinium salts)<25°C (Liquid)High MP confirms strong lattice energy driven by ionic bonding.
Hygroscopicity ModerateLow (Hydrophobic liquid)HCl salts can be hygroscopic; requires storage under desiccant.
Density ~1.2 - 1.3 g/cm³~1.0 g/cm³Denser packing in salt form indicates efficient space filling.

Troubleshooting & Optimization

If the standard HCl salt fails to yield diffraction-quality crystals (e.g., forms thin needles or twins), consider these alternatives:

  • Anion Exchange: Switch to Hydrobromide (HBr) . The larger

    
     ion often alters packing kinetics, potentially favoring block-like habits over needles.
    
  • Co-Crystallization: If the salt is hygroscopic, attempt co-crystallization with weak organic acids (e.g., Fumaric acid) to form a 2:1 salt-cocrystal, which often improves physical stability.

  • Temperature Control: Collect XRD data at 100 K (cryogenic cooling). This freezes the thermal motion of the flexible allyl tail, significantly improving resolution and reducing the "thermal ellipsoid" size in the final model.

References

  • Allen, F. H., et al. (1987). Tables of bond lengths determined by X-ray and neutron diffraction. Part 1. Bond lengths in organic compounds. Journal of the Chemical Society, Perkin Transactions 2.
  • Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry.

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 2-(Allyloxy)aniline Hydrochloride

This document provides essential, immediate safety and logistical information for the proper disposal of 2-(Allyloxy)aniline hydrochloride. The procedures outlined herein are designed for researchers, scientists, and dru...

Author: BenchChem Technical Support Team. Date: February 2026

This document provides essential, immediate safety and logistical information for the proper disposal of 2-(Allyloxy)aniline hydrochloride. The procedures outlined herein are designed for researchers, scientists, and drug development professionals. Adherence to these guidelines is critical not only for regulatory compliance but, more importantly, for ensuring the safety of laboratory personnel and the protection of our environment. The protocols described are grounded in established safety principles and are designed to form a self-validating system for waste management.

Understanding the Hazard Profile: The "Why" Behind the Procedure

2-(Allyloxy)aniline hydrochloride belongs to the aniline derivative family of compounds. Aniline and its derivatives are recognized for their systemic toxicity, potential carcinogenicity, and significant environmental hazards.[1][2] The hydrochloride salt form generally implies increased water solubility, which can affect its environmental mobility.[3] While a specific, comprehensive Safety Data Sheet (SDS) for the hydrochloride salt is not always readily available, its hazard profile can be reliably inferred from data on the parent compound, 2-(allyloxy)aniline, and related aniline salts.[3][4][5][6][7]

The primary concerns with this class of compounds are their acute toxicity if ingested, inhaled, or absorbed through the skin, their potential as suspected carcinogens and mutagens, and their high toxicity to aquatic life.[2][5] Therefore, proper disposal is not a mere procedural formality but a critical final step in the chemical's lifecycle management.

Table 1: Hazard Profile Summary for Aniline Derivatives

Hazard Classification Description Key Precaution & Rationale
Acute Toxicity (Oral, Dermal, Inhalation) Toxic if swallowed, in contact with skin, or if inhaled.[3][5] Can cause damage to organs through prolonged or repeated exposure.[5] Always handle in a certified chemical fume hood using appropriate Personal Protective Equipment (PPE) to prevent systemic exposure.
Serious Eye Damage Causes serious eye damage.[3][5] Wear chemical splash goggles and ensure an eyewash station is immediately accessible. The hydrochloride salt can be particularly irritating.
Carcinogenicity & Mutagenicity Suspected of causing cancer and genetic defects.[5][7] Minimize all exposure. All waste and contaminated materials must be handled as hazardous to prevent environmental release and long-term health risks.
Environmental Hazard Very toxic to aquatic life with long-lasting effects.[2][8] Absolutely no disposal via sink or sewer drains.[9][10][11] This prevents contamination of waterways and protects ecosystems.

| Skin Sensitization | May cause an allergic skin reaction.[5][12] | Wear compatible chemical-resistant gloves (e.g., butyl rubber, neoprene) to avoid direct contact and potential sensitization.[13] |

The Regulatory Imperative: RCRA and Laboratory Standards

The disposal of chemical waste in the United States is primarily governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[10][11][14] RCRA establishes a "cradle-to-grave" system for managing hazardous waste, which includes its generation, transportation, treatment, storage, and disposal.[11]

For academic and research laboratories, the EPA provides specific regulations under 40 CFR Part 262, Subpart K , which offers an alternative, more flexible set of standards better suited for the laboratory environment.[10][14][15] Regardless of the specific regulatory framework, the core principles remain the same: all chemical waste must be correctly identified, safely stored, and disposed of through a licensed hazardous waste vendor.[9][11]

Disposal Workflow: A Step-by-Step Protocol

The following protocol outlines the mandatory procedure for the disposal of 2-(Allyloxy)aniline hydrochloride, from the point of generation to its final removal from the laboratory.

Phase 1: Waste Identification and Segregation

This is the most critical phase. All decisions downstream depend on correct initial characterization.

  • Presume Hazardous: Treat all 2-(Allyloxy)aniline hydrochloride, including pure unused chemical, reaction mixtures, and contaminated materials (e.g., gloves, wipes, absorbent pads), as hazardous waste.[9]

  • Immediate Segregation: At the point of generation, collect this waste in a dedicated, properly labeled container.

  • Prevent Co-mingling: Do not mix this waste with other chemical waste streams, especially incompatible ones like strong oxidizing agents, unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.[1][13][14] Mixing can cause dangerous reactions.

Phase 2: Containerization and Labeling

Proper containment and communication of hazards are paramount for safety.

  • Select an Appropriate Container:

    • Use a container that is chemically compatible with 2-(Allyloxy)aniline hydrochloride (e.g., polyethylene or glass).[13]

    • The container must be in good condition, free from leaks or damage, and have a secure, leak-proof screw-top cap.[10]

  • Affix a Hazardous Waste Label:

    • As soon as the first drop of waste enters the container, label it clearly.

    • The label must include:

      • The words "Hazardous Waste" .[1]

      • The full chemical name: "2-(Allyloxy)aniline hydrochloride" . Do not use abbreviations.

      • The date when waste was first added (the "accumulation start date").

      • An accurate list of all constituents and their approximate percentages.

      • Appropriate hazard pictograms (e.g., Skull and Crossbones, Health Hazard, Environment).

Phase 3: In-Lab Storage and Accumulation

Safe temporary storage prevents accidents and ensures compliance.

  • Designated Storage Area: Store the waste container in a designated satellite accumulation area within the lab. This area should be clearly marked.

  • Secondary Containment: Place the waste container inside a larger, chemically resistant secondary container (like a plastic tub) to contain any potential leaks or spills.[1][10]

  • Secure and Ventilated: The storage area must be secure, well-ventilated (ideally within a fume hood or a ventilated cabinet), and away from heat or ignition sources.[1][13] Keep the container tightly closed when not in use.

  • Adhere to Limits: Be aware of institutional and federal limits on the volume of hazardous waste that can be stored in a lab (typically 55 gallons) and the time limit for accumulation.[9]

Phase 4: Final Disposal

The final step is to transfer the waste to trained professionals.

  • Contact EHS: Once the container is full or ready for disposal, contact your institution's EHS office or designated hazardous waste coordinator to schedule a pickup.[9]

  • Professional Disposal: Never attempt to treat or dispose of the chemical yourself. Do not pour it down the drain or place it in the regular trash.[9][10] The waste will be collected by trained personnel and transported to a licensed Treatment, Storage, and Disposal Facility (TSDF).

  • Final Disposal Method: The typical final disposal method for this type of organic waste is high-temperature incineration at a permitted hazardous waste facility.[16][17]

Disposal Decision Workflow

The following diagram illustrates the logical flow for managing 2-(Allyloxy)aniline hydrochloride waste.

G Diagram 1: Disposal Workflow for 2-(Allyloxy)aniline Hydrochloride A Waste Generation (Used/Unused Chemical, Contaminated Materials) B Characterize as Hazardous Waste A->B C Segregate from other waste streams B->C D Select Compatible, Leak-Proof Container C->D E Affix Complete Hazardous Waste Label D->E F Store in Designated Area (Secondary Containment, Ventilated, Secure) E->F G Is Container Full or Ready for Disposal? F->G H Continue Accumulation (Adhere to time/volume limits) G->H No I Contact EHS/Waste Coordinator for Pickup Request G->I Yes H->F J Professional Removal & Final Disposal (Incineration) I->J

Caption: Disposal Workflow for 2-(Allyloxy)aniline Hydrochloride.

Emergency Protocol: Spills and Decontamination

Accidents require immediate and correct action. All personnel handling this compound must be trained on these procedures.[18]

  • Evacuate and Alert: Immediately alert others in the area and evacuate non-essential personnel.

  • Ventilate: Ensure the area is well-ventilated. If the spill is large or ventilation is poor, report it to your EHS office immediately.[9]

  • Don PPE: Before addressing the spill, put on appropriate PPE: chemical splash goggles, a face shield, a lab coat, and heavy-duty, chemical-resistant gloves.[1][13]

  • Contain the Spill: Use an inert absorbent material like sand, vermiculite, or a commercial chemical absorbent to dike and cover the spill.[19] Do not use combustible materials like paper towels.

  • Collect Waste: Carefully collect the absorbed material using non-sparking tools and place it into a sealable, labeled hazardous waste container.[19][20]

  • Decontaminate:

    • Wipe down the spill area and any contaminated equipment with an appropriate solvent (such as ethanol), followed by a thorough wash with soap and water.[1]

    • All cleaning materials (wipes, gloves, etc.) must be collected and disposed of as hazardous waste.[1][9]

  • Report: Report the incident to your supervisor and EHS office, as required by your institution's policy.

By adhering to this comprehensive disposal plan, you contribute to a culture of safety, ensure regulatory compliance, and uphold your professional responsibility to protect yourself, your colleagues, and the environment.

References

  • Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. [Link]

  • Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]

  • Mpakana, T., Nqombolo, A., & Musee, N. (2018). Remedial Technologies for Aniline and Aniline Derivatives Elimination from Wastewater. Annals of global health, 84(4), 652–661. [Link]

  • Gelest, Inc. (2014, December 9). ALLYLOXY(DIETHYLENE OXIDE), METHYL ETHER, tech-95 Safety Data Sheet. Gelest, Inc. [Link]

  • U.S. Environmental Protection Agency. (2025, November 25). Regulations for Hazardous Waste Generated at Academic Laboratories. US EPA. [Link]

  • Justrite. (2018, November 29). How to Manage Chemical Waste Disposal in Academic Labs. Justrite. [Link]

  • Loba Chemie. (n.d.). ANILINE AR Safety Data Sheet. Loba Chemie. [Link]

  • New Jersey Department of Health. (n.d.). Aniline - Hazardous Substance Fact Sheet. NJ.gov. [Link]

  • Environmental Marketing Services. (2024, July 15). Disposal of Chemicals in the Laboratory. Environmental Marketing Services. [Link]

  • National Center for Biotechnology Information. (n.d.). 2-(Allyloxy)aniline. PubChem. [Link]

  • CPAChem. (2026, January 15). Aniline hydrochloride Safety data sheet. CPAChem. [Link]

  • Carl ROTH. (n.d.). Aniline hydrochloride Safety Data Sheet. Carl ROTH. [Link]

  • Washington State University. (n.d.). Aniline Standard Operating Procedure. WSU Environmental Health & Safety. [Link]

  • PENTA. (2024, May 7). Aniline hydrochloride Safety Data Sheet. PENTA. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.